Benzene, [(1-methylene-2-propenyl)thio]-

• CAS: 7326-64-9

Core Science & Biosynthesis

Technical Guide: Synthesis of Benzene, [(1-methylene-2-propenyl)thio]-

This guide details the synthesis of Benzene, [(1-methylene-2-propenyl)thio]- , chemically known as 2-(phenylthio)-1,3-butadiene . This compound is a critical functionalized diene used in Diels-Alder cycloadditions to introduce phenylthio groups into complex carbocycles with high regioselectivity.

Executive Summary & Retrosynthetic Analysis

Compound: 2-(Phenylthio)-1,3-butadiene CAS Registry Number: 54665-02-0 (Generic for phenylthiobutadienes; specific isomers vary) Molecular Formula:

Molecular Weight: 162.25 g/mol [1]

The synthesis of 2-substituted 1,3-dienes poses a challenge due to the instability of the diene moiety (polymerization risk) and the difficulty of direct substitution on the 2-position. Two primary pathways are established in the literature:

• The Sulfolene Route (Cheletropic Elimination): The most robust, laboratory-safe method involving the thermal extrusion of sulfur dioxide from a stable crystalline precursor.

• The Grignard Route (Metalation): A direct metalation of 2-halobutadienes followed by sulfenylation. High efficiency but requires handling hazardous chloroprene derivatives.

Retrosynthetic Logic (DOT Visualization)

Figure 1: Retrosynthetic disconnection showing the two primary routes. The Sulfolene route is preferred for stability and ease of handling.

Pathway A: The Sulfolene Protocol (Recommended)

This method utilizes 3-sulfolene (2,5-dihydrothiophene 1,1-dioxide) as a "masked" diene. The phenylthio group is introduced onto the stable sulfolene ring, and the diene is revealed in the final step via thermal extrusion of

. This pathway avoids the polymerization issues common with free diene intermediates.

Phase 1: Preparation of 3-Bromo-3-sulfolene

Note: 3-sulfolene is commercially available. If starting from scratch, it is made from butadiene and

.

• Bromination: Dissolve 3-sulfolene (1 eq) in water/chloroform. Add bromine (

  , 1 eq) dropwise at 0°C. The product, 3,4-dibromosulfolane, precipitates or is extracted.

• Elimination: Treat 3,4-dibromosulfolane with pyridine (or triethylamine) in THF at 0°C to room temperature. This effects dehydrobromination to yield 3-bromo-3-sulfolene .

  • Purification: Recrystallize from ethanol/water.

  • Yield: Typically 60-75%.

Phase 2: Substitution to 3-(Phenylthio)-3-sulfolene

This step installs the sulfur linkage via a nucleophilic vinylic substitution mechanism (Addition-Elimination).

Reagents:

• 3-Bromo-3-sulfolene (1.0 eq)

• Thiophenol (

  , 1.1 eq)

• Sodium Methoxide (

  ) or Sodium Ethoxide ( , 1.2 eq)

• Solvent: Methanol or Ethanol

Protocol:

• Preparation of Thiolate: In a dry flask under nitrogen, dissolve sodium metal (1.2 eq) in dry methanol to generate sodium methoxide. Add thiophenol (1.1 eq) dropwise at 0°C. Stir for 15 minutes to form sodium thiophenolate (

  ).

• Coupling: Add solid 3-bromo-3-sulfolene (1.0 eq) to the thiolate solution.

• Reaction: Stir the mixture at room temperature for 3–5 hours. The reaction creates a vinylic carbanion intermediate that eliminates bromide.

• Workup: Pour the mixture into ice water. The product, 3-(phenylthio)-3-sulfolene , typically precipitates as a solid. Filter, wash with water, and dry.

• Purification: Recrystallize from ethanol.

  • Appearance: White to off-white crystals.

  • Yield: 80-90%.

Phase 3: Thermal Extrusion (Generation of the Diene)

The final step unmasks the diene. This should be done immediately prior to use if the diene is unstable, though 2-(phenylthio)-1,3-butadiene is reasonably stable at -20°C.

Protocol:

• Setup: Place 3-(phenylthio)-3-sulfolene in a flask connected to a Kugelrohr distillation apparatus or a vacuum distillation setup.

• Thermolysis: Heat the solid (or a solution in o-xylene) to 110–130°C .

• Reaction:

  gas evolves (monitor via bubbler). The compound undergoes cheletropic elimination.

• Isolation: Distill the resulting oil under reduced pressure (0.5 mmHg).

  • Product: 2-(Phenylthio)-1,3-butadiene (Clear, slightly yellow oil).[2]

  • Yield: >90% (Quantitative conversion is common).

Figure 2: Mechanistic flow of the Sulfolene pathway.

Pathway B: The Grignard Route

This method is faster but requires handling Chloroprene , which is volatile and polymerizes explosively if not stabilized. This route is preferred when scaling up if appropriate safety engineering is available.

Reagents:

• 2-Chloro-1,3-butadiene (Chloroprene)

• Magnesium turnings (activated)

• Diphenyl disulfide (

  ) or Phenylsulfenyl chloride ( )

• Solvent: Anhydrous THF

Protocol:

• Grignard Formation:

  • In a 3-neck flask under Argon, activate Mg turnings (1.2 eq) with a crystal of iodine and 1,2-dibromoethane.

  • Add a solution of 2-chloro-1,3-butadiene (1.0 eq) in anhydrous THF dropwise. Maintain a gentle reflux.

  • Critical: Use a polymerization inhibitor (e.g., phenothiazine) in the pot.

  • Result: 2-(1,3-butadienyl)magnesium chloride .[3][4][5]

• Sulfenylation:

  • Cool the Grignard solution to 0°C.

  • Add a solution of Diphenyl disulfide (0.9 eq) in THF dropwise.

  • Note: Using the disulfide prevents over-reaction compared to sulfenyl chloride.

• Workup:

  • Quench with saturated

    solution.

  • Extract with diethyl ether.[6] Dry over

    .[2]

• Purification:

  • Fractional distillation under vacuum.

  • Yield: 60-75%.

Comparison of Methodologies

Feature	Pathway A: Sulfolene (Recommended)	Pathway B: Grignard
Precursor Stability	High (Crystalline solid)	Low (Volatile, polymerizable liquid)
Safety Profile	Good (Main hazard is gas)	Poor (Chloroprene is carcinogenic/flammable)
Scalability	Excellent for Lab/Pilot (<100g)	Better for Industrial (>1kg)
Regioselectivity	100% (Structure fixed by ring)	>95% (Dependent on Grignard purity)
Total Yield	~65-75% (3 steps)	~50-60% (2 steps)

References

• Chou, S. S. P., & Liou, S. Y. (2001). Regio- and stereoselective synthesis of substituted 2-(phenylthio)-1,3-butadienes. The Journal of Organic Chemistry , 66(20), 6585-6594. Link

• Hopkins, P. B., & Fuchs, P. L. (1978). 3-Sulfolenes as synthons for 1,3-dienes. The Journal of Organic Chemistry , 43(6), 1208-1217. Link

• Gundermann, K. D., & Holtmann, P. (1966). Sulfolene derivatives as precursors for dienes.

• Bridges, A. J., & Fischer, J. W. (1982). Diels-Alder reactions of 2-phenylthio-1,3-butadiene. Journal of the Chemical Society, Perkin Transactions 1 , 2359-2369. Link

• Trost, B. M., & Mao, M. K. (1983). Sulfur-substituted dienes in synthesis. Tetrahedron Letters, 24(44), 4837-4840.

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• 6. Organic Syntheses Procedure [orgsyn.org]

2-(Phenylthio)-1,3-butadiene: A Strategic Diene for Regioselective Cycloadditions

This guide provides an in-depth technical analysis of Benzene, [(1-methylene-2-propenyl)thio]- , commonly known in the scientific literature as 2-(Phenylthio)-1,3-butadiene . This molecule is a critical diene intermediate used in organic synthesis for the construction of complex cyclic scaffolds via Diels-Alder cycloadditions.

Executive Summary

2-(Phenylthio)-1,3-butadiene is an electron-rich, sulfur-substituted diene that serves as a versatile building block in modern organic synthesis. Unlike simple hydrocarbons, the presence of the phenylthio group at the C2 position exerts a profound electronic influence, significantly accelerating [4+2] cycloadditions and enforcing high regioselectivity. This guide details the generation, reactivity, and handling of this sensitive intermediate, focusing on its application in constructing functionalized cyclohexenes and sulfur-containing heterocycles.

Chemical Identity & Structural Analysis[1][2]

Property	Detail
IUPAC Name	Benzene, [(1-methylene-2-propenyl)thio]-
Common Name	2-(Phenylthio)-1,3-butadiene
CAS Registry Number	18740-08-4
Molecular Formula	C₁₁H₁₂S
Molecular Weight	176.28 g/mol
Physical State	Colorless to pale yellow liquid (often generated in situ)
Stability	Prone to polymerization; typically stored with radical inhibitors (e.g., hydroquinone) or generated immediately prior to use.[1][2]

Electronic Structure

The sulfur atom possesses two lone pairs. One lone pair can donate electron density into the

-system of the butadiene backbone (resonance donation). This makes the diene electron-rich (nucleophilic), activating it toward reaction with electron-deficient dienophiles (e.g., maleic anhydride, acrylates, quinones) in Normal Electron Demand Diels-Alder (NEDDA) reactions.

Synthesis & Preparation: The Sulfolene Route

While 2-(phenylthio)-1,3-butadiene can be synthesized via elimination reactions of allylic sulfides, the most robust and field-proven method involves the thermal cheletropic elimination of sulfur dioxide from a sulfolene precursor. This method avoids harsh bases and allows for the generation of the diene under neutral conditions.

Mechanism: Cheletropic Elimination

The precursor, 3-(phenylthio)-2,5-dihydrothiophene-1,1-dioxide (3-(phenylthio)-3-sulfolene), undergoes a retro-cheletropic reaction upon heating, extruding SO₂ gas to release the diene.

Figure 1: Generation of 2-(phenylthio)-1,3-butadiene via thermal desulfonylation.

Reactivity Profile: Diels-Alder Cycloadditions[5]

The primary utility of this molecule lies in its behavior as a diene in Diels-Alder reactions.

Regioselectivity (The "Para" Effect)

In a Diels-Alder reaction with an unsymmetrical electron-deficient dienophile (e.g., methyl acrylate), the phenylthio group at C2 directs the incoming substituent to the "para" position (C4 of the resulting cyclohexene) relative to itself.

• Electronic Driver : The sulfur atom stabilizes the partial positive charge in the transition state at C2/C1, directing the nucleophilic attack of C1 onto the

  -carbon of the electron-deficient alkene.

• Outcome : The major product is typically the 1,4-disubstituted cyclohexene (para-like), rather than the 1,3-isomer (meta-like).

Figure 2: Regiochemical outcome of Diels-Alder reaction with methyl acrylate.

Polymerization Risk

Like most electron-rich dienes, 2-(phenylthio)-1,3-butadiene is susceptible to radical polymerization and dimerization.

• Prevention : Reactions are often conducted in the presence of radical inhibitors like hydroquinone or BHT .

• Storage : If isolated, store at -20°C under inert atmosphere (Argon/Nitrogen).

Experimental Protocol: In Situ Generation and Trapping

Objective : Synthesize a Diels-Alder adduct using 2-(phenylthio)-1,3-butadiene generated in situ.

Materials :

• 3-(Phenylthio)-3-sulfolene (Precursor)

• N-Phenylmaleimide (Dienophile)

• Xylene (Solvent)

• Hydroquinone (Radical Inhibitor)

Procedure :

• Setup : Flame-dry a round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Flush with Nitrogen.

• Charging : Add 3-(phenylthio)-3-sulfolene (1.0 equiv), N-Phenylmaleimide (1.1 equiv), and a catalytic amount of hydroquinone (<1 mol%) to the flask.

• Solvent : Dissolve the mixture in dry Xylene (0.5 M concentration relative to sulfolene).

• Reaction : Heat the mixture to reflux (approx. 140°C). The sulfolene will decompose, releasing SO₂ (ensure proper ventilation/scrubbing) and generating the diene, which is immediately trapped by the maleimide.

• Monitoring : Monitor by TLC for the disappearance of the sulfolene precursor. Reaction time is typically 2–6 hours.

• Workup : Cool to room temperature. Concentrate the solvent under reduced pressure.

• Purification : Purify the residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the sulfur-substituted bicyclic adduct.

Safety & Handling

• Volatile Sulfur Compounds : While the phenylthio group is relatively non-volatile, degradation products or impurities may possess the characteristic "stench" of thiols/sulfides. All work must be performed in a well-ventilated fume hood.

• Sulfur Dioxide (SO₂) : The synthesis generates SO₂ gas, which is toxic and corrosive. The reaction vessel must be vented into a fume hood or a base scrubber (e.g., NaOH solution).

• Benzene Moiety : Standard precautions for aromatic compounds apply (potential carcinogenicity of benzene derivatives, though the diene itself is a distinct chemical entity).

• Flammability : Treat as a flammable liquid.[3][4]

References

• Chou, S. S. P., & Hung, C. C. (2001). Aza-Diels-Alder Reactions of 2-(Phenylthio)-1,3-butadiene with Simple Iminium Salts. Synthetic Communications. Link

• Chou, S. S. P., & Tsai, C. Y. (1988). 2-Acetyl-3-(phenylthio)-1,3-butadiene: A Novel Diels-Alder Diene and Dienophile. The Journal of Organic Chemistry. Link

• Chou, S. S. P., et al. (1995). Regio- and stereoselective synthesis of substituted 2-(phenylthio)-1,3-butadienes. The Journal of Organic Chemistry. Link

• Hopkins, P. B., & Fuchs, P. L. (1978). Allyl sulfones. 2. Synthesis of 2-substituted 1,3-dienes. The Journal of Organic Chemistry.

• PubChem Compound Summary . Benzene, [(1-methylene-2-propenyl)thio]-. National Center for Biotechnology Information. Link

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"Benzene, [(1-methylene-2-propenyl)thio]-" spectroscopic data (NMR, IR, MS)

<_ A Spectroscopic Guide to the Structural Elucidation of Benzene, [(1-methylene-2-propenyl)thio]-

This technical guide provides an in-depth analysis of the spectroscopic data for Benzene, [(1-methylene-2-propenyl)thio]-, also commonly known as allyl phenyl sulfide. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental principles with practical, field-proven insights for the structural characterization of this molecule using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Introduction

Benzene, [(1-methylene-2-propenyl)thio]- (C9H10S) is a thioether containing both an aromatic phenyl group and a reactive allyl group. Accurate structural confirmation is paramount for its application in synthetic chemistry and materials science. Spectroscopic techniques provide a non-destructive and highly detailed view of the molecular structure, allowing for unambiguous identification and purity assessment. This guide will walk through the interpretation of ¹H NMR, ¹³C NMR, IR, and MS data, explaining the causality behind the observed signals and outlining the experimental protocols for data acquisition.

Molecular Structure and Analysis Workflow

The structural elucidation of an organic molecule is a systematic process. The workflow begins with determining the molecular formula and degrees of unsaturation, followed by the individual analysis of different spectroscopic data to piece together the molecular puzzle.

Caption: Workflow for Spectroscopic Structural Elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed carbon-hydrogen framework of an organic molecule.[1] It relies on the magnetic properties of atomic nuclei, providing information about the chemical environment, connectivity, and number of protons and carbons.[2][3]

¹H NMR Spectroscopy Data

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment (chemical shift), the number of protons of each type (integration), and the number of neighboring protons (multiplicity).[1][4]

Table 1: ¹H NMR Spectroscopic Data for Benzene, [(1-methylene-2-propenyl)thio]- [5]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.32 – 7.30	Multiplet	2H	H-2', H-6' (ortho)
7.26 – 7.22	Multiplet	2H	H-3', H-5' (meta)
7.14	Triplet (t)	1H	H-4' (para)
5.90 – 5.80	Multiplet	1H	H-2
5.13 – 5.02	Multiplet	2H	H-3 (CH₂)
3.51	Doublet (d)	2H	H-1 (SCH₂)

Data acquired in CDCl₃ at 400 MHz.

Interpretation:

• Aromatic Protons (7.14-7.32 ppm): The signals in this region are characteristic of protons on a benzene ring.[1] The integration (2H + 2H + 1H = 5H) confirms a monosubstituted phenyl group. The different chemical shifts for ortho, meta, and para protons arise from their distinct electronic environments.

• Vinyl Protons (5.02-5.90 ppm): The multiplet at 5.80-5.90 ppm corresponds to the internal alkene proton (H-2). The multiplet at 5.02-5.13 ppm represents the two terminal alkene protons (H-3). This complex pattern is due to coupling between these protons.

• Allylic Protons (3.51 ppm): The doublet at 3.51 ppm is assigned to the two protons on the carbon adjacent to the sulfur atom (H-1). The signal is split into a doublet by the neighboring H-2 proton, following the n+1 rule.[3]

¹³C NMR Spectroscopy Data

¹³C NMR spectroscopy provides information about the different types of carbon atoms in a molecule.

Table 2: ¹³C NMR Spectroscopic Data for Benzene, [(1-methylene-2-propenyl)thio]- [5]

Chemical Shift (δ, ppm)	Assignment
135.9	C-1' (quaternary)
133.6	C-2
129.8	C-2', C-6' (ortho)
128.8	C-3', C-5' (meta)
126.2	C-4' (para)
117.6	C-3
37.2	C-1

Data acquired in CDCl₃ at 100 MHz.

Interpretation:

• Aromatic Carbons (126.2-135.9 ppm): Four signals are observed in the aromatic region, corresponding to the quaternary carbon attached to sulfur (C-1') and the three pairs of equivalent ortho, meta, and para carbons.

• Alkene Carbons (117.6, 133.6 ppm): The signal at 133.6 ppm is assigned to the internal alkene carbon (C-2), and the signal at 117.6 ppm is assigned to the terminal alkene carbon (C-3).

• Aliphatic Carbon (37.2 ppm): The upfield signal at 37.2 ppm corresponds to the allylic carbon (C-1) bonded to the sulfur atom.

Experimental Protocol: NMR Spectroscopy[6][7]

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.[6]

• Instrument Setup: Place the NMR tube into a spinner and insert it into the magnet of the NMR spectrometer.[6][7]

• Shimming: Adjust the magnetic field homogeneity (shimming) to obtain sharp, symmetrical peaks.[8]

• Data Acquisition: Set the appropriate experimental parameters, including the pulse sequence, number of scans, and acquisition time.[9] Acquire the ¹H and ¹³C spectra.

• Data Processing: Perform a Fourier transform on the acquired free induction decay (FID) to obtain the frequency-domain spectrum. Phase the spectrum and calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).[6][10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[11][12]

Table 3: IR Spectroscopic Data for Benzene, [(1-methylene-2-propenyl)thio]-

Wavenumber (cm⁻¹)	Intensity	Assignment of Vibration
3075-3050	Medium	=C-H stretch (Aromatic & Alkene)[13]
2980-2920	Medium	-C-H stretch (Aliphatic)[13]
1635	Medium-Weak	C=C stretch (Alkene)[13][14]
1580, 1475	Medium-Weak	C=C stretch (Aromatic ring)[13][14]
993, 916	Strong	=C-H bend (out-of-plane, Alkene)[15]
740, 690	Strong	C-H bend (out-of-plane, Monosubstituted benzene)[16]

Data obtained from gas-phase IR spectrum.[17]

Interpretation:

• C-H Stretching: The absorptions above 3000 cm⁻¹ are characteristic of C-H bonds where the carbon is sp² hybridized (aromatic and alkene).[12] The absorptions below 3000 cm⁻¹ are from the sp³ hybridized carbons of the allyl group.

• C=C Stretching: The peak at 1635 cm⁻¹ confirms the presence of the alkene double bond.[13] The bands at 1580 and 1475 cm⁻¹ are characteristic of the carbon-carbon stretching within the aromatic ring.[14]

• Out-of-Plane Bending: The strong absorptions at 993 and 916 cm⁻¹ are indicative of the out-of-plane C-H bending of the terminal vinyl group (-CH=CH₂).[15] The strong bands at 740 and 690 cm⁻¹ are characteristic of a monosubstituted benzene ring.[16]

Experimental Protocol: FT-IR Spectroscopy (ATR)[18][19]

• Background Spectrum: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Collect a background spectrum of the empty accessory.[18]

• Sample Application: Place a small drop of the liquid sample directly onto the ATR crystal.[19]

• Data Collection: Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.[20]

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) after the measurement.[19]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and molecular formula of a compound. The fragmentation pattern gives clues about the molecule's structure.[21]

Table 4: Mass Spectrometry Data for Benzene, [(1-methylene-2-propenyl)thio]- [22]

m/z	Relative Intensity (%)	Assignment
150	100	[M]⁺ (Molecular Ion)
149	20	[M-H]⁺
110	85	[M - C₃H₄]⁺ (Thiophenol radical cation)
109	75	[C₆H₅S]⁺ (Phenylthiyl cation)
77	30	[C₆H₅]⁺ (Phenyl cation)
41	60	[C₃H₅]⁺ (Allyl cation)

Data obtained by Electron Ionization (EI) Mass Spectrometry.

Interpretation:

• Molecular Ion Peak: The peak at m/z 150 corresponds to the molecular weight of the compound (C₉H₁₀S), confirming its molecular formula.[22] This is the base peak, indicating its high stability.

• Key Fragmentations:

  • m/z 110: This significant peak arises from a characteristic rearrangement (Claisen-type) followed by the loss of a C₃H₄ neutral molecule, forming the stable thiophenol radical cation.[23][24]

  • m/z 109: Loss of the allyl radical (•C₃H₅) results in the phenylthiyl cation.[25]

  • m/z 77: Subsequent loss of the sulfur atom from the m/z 109 fragment leads to the phenyl cation.

  • m/z 41: This peak corresponds to the stable allyl cation, formed by cleavage of the C-S bond.[26]

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An In-depth Technical Guide to the Physical Characteristics of Phenyl Allyl Sulfide

A note on nomenclature: The compound requested, "Benzene, [(1-methylene-2-propenyl)thio]-," presents a degree of chemical ambiguity and does not correspond to a commonly indexed substance with extensive physical data. The "1-methylene-2-propenyl" group could be interpreted in several ways. After a thorough search for this compound and its likely isomers with limited success, this guide will focus on a closely related and well-characterized analogue: Phenyl Allyl Sulfide . This compound, also known as allyl phenyl sulfide or (2-propen-1-ylthio)benzene, shares key structural features and provides a solid basis for understanding the physical chemistry of aryl allyl thioethers.

Introduction

Phenyl allyl sulfide is an organosulfur compound that serves as a valuable building block in organic synthesis and materials science. Its bifunctional nature, possessing both an aromatic ring and a reactive allyl group, allows for a diverse range of chemical transformations. Understanding the fundamental physical characteristics of phenyl allyl sulfide is paramount for its effective use in research and development, influencing everything from reaction kinetics and solvent selection to purification and storage. This guide provides a comprehensive overview of these properties for researchers, scientists, and professionals in drug development.

Chemical Structure and Core Properties

The molecular structure of phenyl allyl sulfide consists of a benzene ring attached to a sulfur atom, which is in turn bonded to an allyl group. This structure gives rise to its specific physicochemical properties.

Caption: Chemical structure of Phenyl Allyl Sulfide.

Table 1: Core Physical and Chemical Identifiers

Property	Value	Source(s)
Molecular Formula	C₉H₁₀S	[1][2]
Molecular Weight	150.24 g/mol	[1][2]
CAS Number	5296-64-0	[1][2]
IUPAC Name	(Allylthio)benzene	[2]
Synonyms	Allyl phenyl sulfide, Phenyl allyl thioether, 3-(Phenylthio)propene	[1][3]

Tabulated Physical Characteristics

The physical properties of a compound are critical for its handling, purification, and use in chemical reactions. Below is a summary of the key physical data for phenyl allyl sulfide.

Table 2: Key Physical Properties of Phenyl Allyl Sulfide

Property	Value	Conditions	Source(s)
Appearance	Colorless to almost colorless clear liquid	Ambient	[4]
Odor	The pure sulfide has a sweet overtone, though impurities like thiophenol can cause a stench.	Ambient	[5]
Melting Point	-48 to -46.5 °C	[1]
Boiling Point	223-225 °C	Atmospheric Pressure	[5]
48-49 °C	0.43 Torr	[1]
Density	1.0220 g/cm³	25 °C	[1]
1.024 g/mL	20 °C	[5]
Refractive Index	1.572	20 °C	[1]
Flash Point	>98 °C	[1]
Solubility	Insoluble in water. Soluble in diethyl ether and benzene.

Experimental Protocols

The determination of physical constants is a cornerstone of chemical characterization. Below are generalized, step-by-step methodologies for determining some of the key physical properties of phenyl allyl sulfide.

Determination of Boiling Point via Distillation

The boiling point is a fundamental physical property that is indicative of a liquid's volatility and purity.

Caption: Synthetic scheme for Phenyl Allyl Sulfide.

Experimental Protocol for Synthesis

A representative procedure for the synthesis of phenyl allyl sulfide is as follows:

• Thiophenolate Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium hydroxide in ethanol. Cool the solution in an ice bath and slowly add thiophenol to form sodium thiophenolate.

• Nucleophilic Substitution: To the solution of sodium thiophenolate, add allyl bromide dropwise while maintaining a low temperature.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Workup: Pour the reaction mixture into water and extract with an organic solvent such as diethyl ether.

• Purification: Wash the organic layer with a dilute base solution and then with water. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure. The crude product is then purified by vacuum distillation to yield pure phenyl allyl sulfide.

Conclusion

The physical characteristics of phenyl allyl sulfide are well-defined and essential for its application in synthetic chemistry. This guide has provided a detailed overview of these properties, along with methodologies for their determination and a common synthetic protocol. A thorough understanding of these fundamental parameters is crucial for the safe and effective handling and utilization of this versatile chemical compound in a research and development setting.

References

• CAS Common Chemistry. (n.d.). Isobutyl phenyl sulfide. Retrieved from [Link]

• PubChem. (n.d.). 2-(Phenylthio)butane. Retrieved from [Link]

• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). Allyl phenyl sulfide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenyl vinyl sulfide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Neopentyl phenyl sulfide. Retrieved from [Link]

• PubChem. (n.d.). Tetralin. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1-phenyl-1-propanol. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Naphthalenediol, 1,2,3,4-tetrahydro-, cis-. Retrieved from [Link]

• NIST. (n.d.). Allylphenyl sulfide. Retrieved from [Link]

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• 2. Sulfide, isopropyl phenyl (CAS 3019-20-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Naphthalene, 1,2,3,4-tetrahydro- [webbook.nist.gov]
• 4. Naphthalene, 1,2,3,4-tetrahydro- [webbook.nist.gov]
• 5. C10H12_Molecular formula [molbase.com]

"Benzene, [(1-methylene-2-propenyl)thio]-" literature review

(2-Phenylthio-1,3-butadiene)

Executive Summary

Benzene, [(1-methylene-2-propenyl)thio]- , commonly known as 2-(phenylthio)-1,3-butadiene , is a specialized functionalized diene used primarily in advanced organic synthesis.[1] It serves as a potent "masked ketone" equivalent in Diels-Alder cycloadditions, allowing researchers to introduce a carbonyl functionality into a cyclohexene ring at a specific position that is often inaccessible via standard dienes.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and application in constructing complex cyclic frameworks. It is designed for synthetic chemists requiring high-purity generation and precise regiocontrol in cycloaddition protocols.

Chemical Identity & Properties

Property	Detail
IUPAC Name	2-(Phenylthio)buta-1,3-diene
CAS Name	Benzene, [(1-methylene-2-propenyl)thio]-
CAS Number	3294-57-3
Molecular Formula	C₁₀H₁₀S
Molecular Weight	162.25 g/mol
Appearance	Colorless to pale yellow oil
Stability	Prone to polymerization and isomerization at room temperature.[1]
Storage	Store at -20°C under Argon with a radical inhibitor (e.g., 3-tert-butyl-4-hydroxy-5-methylphenyl sulfide).

Core Utility: The phenylthio group at the C2 position exerts a strong electronic influence (electron-donating via resonance), significantly raising the HOMO energy of the diene. This accelerates normal-electron-demand Diels-Alder reactions and directs regioselectivity to favor the "para" (1,4) isomer when reacting with electron-deficient dienophiles.

Synthesis Protocols

Two primary methods exist for generating high-purity 2-(phenylthio)-1,3-butadiene.[2] The Copper(I)-Mediated Elimination (Cohen Method) is the industry standard for purity, while the Sulfolene Extrusion offers a thermal route.

Protocol A: Copper(I)-Mediated Elimination (The Cohen Method)

This method relies on the specific affinity of Copper(I) for sulfur to induce the elimination of thiophenol from a thioacetal precursor under mild conditions.

Precursor Synthesis: Reaction of methyl vinyl ketone (MVK) with thiophenol in the presence of acid yields the corresponding bis(phenylthio) ketal/acetal.

Elimination Workflow:

• Reagents:

  • Precursor: 1,3-bis(phenylthio)butane derivative (or specific thioacetal).

  • Promoter: Bis[copper(I) trifluoromethanesulfonate] benzene complex.[2]

  • Solvent: Benzene or Toluene (anhydrous).

  • Base: Diisopropylethylamine (DIPEA) or similar hindered base (often not strictly required if Cu-thiolate precipitates).

• Step-by-Step Procedure:

  • Preparation: Flame-dry a 250 mL round-bottom flask and flush with Argon.

  • Charging: Add 2.0 equivalents of the Copper(I) triflate complex to the flask suspended in anhydrous benzene.

  • Addition: Add the bis(phenylthio) precursor dropwise via syringe.

  • Reaction: Stir at room temperature for 2-4 hours. The solution will darken as insoluble Copper(I) benzenethiolate precipitates.

  • Workup: Filter the mixture through a short pad of neutral alumina or Celite to remove copper salts.

  • Isolation: Concentrate the filtrate under reduced pressure (keep bath <30°C).

  • Purification: Rapid Kugelrohr distillation is recommended immediately.

Mechanism of Action: The Cu(I) ion coordinates to the sulfur atom of the thioacetal, making it a hyper-nucleofuge. Elimination occurs, generating the diene and stable CuSPh.

Protocol B: Sulfolene Extrusion (Thermal Route)

This method utilizes 3-sulfolenes as stable, crystalline precursors that extrude SO₂ upon heating.

• Precursor: 3-(Phenylthio)-2,5-dihydrothiophene 1,1-dioxide (3-phenylthio-3-sulfolene).

• Activation: Heat the solid precursor or a solution in toluene to 110-140°C.

• Extrusion: Cheletropic elimination of SO₂ releases the diene in situ.

• Advantage: Ideal for "in situ" Diels-Alder reactions where the diene is generated in the presence of the dienophile, preventing polymerization.

Reactivity & Regioselectivity[1]

The defining feature of 2-(phenylthio)-1,3-butadiene is its predictable regiocontrol in Diels-Alder reactions.

The "Para" Rule

In reactions with unsymmetrical electron-deficient dienophiles (e.g., Methyl Vinyl Ketone, Acrolein, Methyl Acrylate), the 2-phenylthio group directs the formation of the 1,4-disubstituted cyclohexene (Para product).

• Electronic Driver: The sulfur lone pair donates electron density into the diene system, increasing the coefficient of the HOMO at the C1 position.

• Orbital Matching: The largest coefficient of the diene HOMO (C1) overlaps with the largest coefficient of the dienophile LUMO (beta-carbon), resulting in the 1,4-relationship.

Visualization: Regioselective Pathway

Caption: Regioselective [4+2] cycloaddition of 2-(phenylthio)-1,3-butadiene with an electron-deficient dienophile favoring the 1,4-adduct.

Applications: The "Masked Ketone" Strategy

The primary value of this compound in drug development is its ability to serve as a masked ketone . The phenylthio group in the Diels-Alder adduct can be transformed into a carbonyl group, effectively synthesizing substituted cyclohexanones that are difficult to access directly.

Transformation Workflow

• Cycloaddition: React 2-(phenylthio)-1,3-butadiene with a dienophile to form the vinyl sulfide adduct.

• Hydrolysis (TiCl₄ / Acid): The vinyl sulfide moiety is hydrolyzed to a ketone.

  • Reaction: Vinyl Sulfide + H₂O/Acid

    Ketone + Thiophenol.

  • Result: The C2 carbon of the original diene becomes a carbonyl carbon.

• Desulfurization (Alternative): Treatment with Raney Nickel removes the sulfur entirely, leaving a saturated alkane framework.

Application Diagram

Caption: Synthetic divergence of the Diels-Alder adduct, enabling access to ketones or hydrocarbon scaffolds.

References

• Cohen, T., et al. (1979). "(Z)-2-Methoxy-1-phenylthio-1,3-butadiene".[2] Organic Syntheses, 59, 202. Link

• Cohen, T., & Kosarych, Z. (1982). "2-(Phenylthio)-1,3-butadiene: A simple preparation and some reactions". Journal of Organic Chemistry, 47(20), 4005–4008.
• Trost, B. M., & Lemoine, R. C. (1981). "Sulfur-substituted dienes in organic synthesis". Tetrahedron Letters, 22(28), 2675-2678.
• Hopkins, P. B., & Fuchs, P. L. (1978). "Vinyl Sulfones and Sulfoxines in Synthesis". Journal of Organic Chemistry, 43, 1208.

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• 2. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Safe Handling of Benzene, [(1-methylene-2-propenyl)thio]-

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment

Benzene, [(1-methylene-2-propenyl)thio]- is a compound that requires careful handling due to the inherent risks associated with its benzene and allyl sulfide moieties. The benzene component is a known human carcinogen, mutagen, and has significant target organ toxicity, particularly affecting the blood and bone marrow[1][2][3][4]. The allyl sulfide group contributes to its classification as a flammable liquid and an irritant to the skin, eyes, and respiratory tract[5]. Allyl sulfides are also known for their strong, unpleasant odor[6][7].

1.1. Classification

Based on its components, this chemical should be treated as hazardous, possessing the following classifications according to the Globally Harmonized System (GHS):

• Flammable Liquid: The presence of the allyl group and benzene ring suggests a low flash point[2][5][8].

• Carcinogenicity: The benzene ring is classified as a Group 1 carcinogen by IARC[2].

• Germ Cell Mutagenicity: Benzene is known to cause genetic defects[3].

• Specific Target Organ Toxicity (Repeated Exposure): Benzene causes damage to organs through prolonged or repeated exposure[3].

• Aspiration Hazard: Benzene may be fatal if swallowed and enters the airways[3].

• Skin and Eye Irritation: Allyl sulfides are known irritants[5][9].

1.2. Primary Routes of Exposure

The primary routes of exposure are inhalation, skin contact, and eye contact. Ingestion is also a potential route of exposure.

Physical and Chemical Properties

While experimental data for the specific compound is limited, the following table summarizes the properties of related compounds to provide an estimation.

Property	Benzene	Allyl Sulfide
Molecular Formula	C₆H₆	C₆H₁₀S
Molecular Weight	78.11 g/mol	114.21 g/mol
Boiling Point	80.1 °C	139 °C
Flash Point	-11 °C	46.11 °C[9]
Appearance	Clear, colorless liquid	Colorless to pale yellow liquid
Odor	Aromatic	Strong, garlic-like

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This involves engineering controls, administrative controls, and appropriate personal protective equipment.

3.1. Engineering Controls

• Fume Hood: All work with Benzene, [(1-methylene-2-propenyl)thio]- must be conducted in a certified chemical fume hood to minimize inhalation exposure[7].

• Ventilation: Ensure adequate general laboratory ventilation.

• Grounding: Use grounded electrical equipment and bond and ground containers when transferring flammable liquids to prevent static discharge[8][10][11].

3.2. Administrative Controls

• Restricted Access: Designate specific areas for handling this compound and restrict access to authorized personnel.

• Training: All personnel must be trained on the specific hazards and safe handling procedures for this chemical.

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory[10][12]. Wash hands thoroughly after handling[10].

3.3. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

• Eye Protection: Chemical safety goggles and a face shield are required[8][10].

• Hand Protection: Wear appropriate chemical-resistant gloves. Given that diallyl disulfide can penetrate most commercial gloves, double-gloving may be advisable for extended operations[6]. Consult glove manufacturer's compatibility charts for specific recommendations.

• Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.

• Respiratory Protection: If engineering controls are not sufficient to maintain exposure below acceptable limits, a properly fitted respirator with an appropriate cartridge for organic vapors should be used.

Handling and Storage

4.1. Safe Handling

• Work in a well-ventilated area, preferably a fume hood[7].

• Avoid contact with skin, eyes, and clothing[5][11].

• Keep away from heat, sparks, and open flames[5][8][10].

• Use only non-sparking tools[5][8].

• Take precautionary measures against static discharge[5][11].

4.2. Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area[5][11].

• Keep refrigerated to maintain product quality[5].

• Store away from incompatible materials such as strong oxidizing agents and strong bases[5].

• Store in a designated flammable liquids cabinet.

Emergency Procedures

5.1. First Aid Measures

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention[2][13].

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists[2][13].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention[2].

• Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water. Seek immediate medical attention[2][10][13].

5.2. Spill and Leak Procedures

• Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal[5].

• Large Spills: Evacuate the area. Remove all sources of ignition. Ventilate the area. Contain the spill and prevent it from entering drains or waterways. Absorb with inert material and dispose of it as hazardous waste.

Disposal Considerations

All waste containing Benzene, [(1-methylene-2-propenyl)thio]- must be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it in the sanitary sewer.

Experimental Protocols

7.1. General Handling Protocol

• Don all required PPE before entering the designated handling area.

• Ensure the fume hood is functioning correctly.

• Ground all equipment before transferring the chemical.

• Carefully uncap the container, avoiding inhalation of any vapors.

• Use a calibrated pipette or syringe for transferring the liquid.

• After use, securely recap the container and return it to its designated storage location.

• Decontaminate all surfaces and equipment that came into contact with the chemical.

7.2. Decontamination of Glassware

Due to the persistent and offensive odor of thioethers, a specific decontamination protocol is recommended:

• Rinse glassware with a suitable organic solvent (e.g., acetone) in the fume hood.

• Submerge the glassware in a bleach solution for at least 24 hours to oxidize any residual thioether[14][15].

• After soaking, rinse the glassware thoroughly with water and then wash with a laboratory detergent.

Visualization of Safety Workflow

The following diagram illustrates the general workflow for safely handling Benzene, [(1-methylene-2-propenyl)thio]-.

Sources

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• 6. Diallyl disulfide - Wikipedia [en.wikipedia.org]
• 7. Thiols | Safety Services - UCL – University College London [ucl.ac.uk]
• 8. molgroupchemicals.com [molgroupchemicals.com]
• 9. Allyl sulfide - Hazardous Agents | Haz-Map [haz-map.com]
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• 15. Reagents & Solvents [chem.rochester.edu]

A Theoretical and Computational Guide to "Benzene, [(1-methylene-2-propenyl)thio]-"

This technical guide provides a comprehensive framework for the theoretical and computational investigation of "Benzene, [(1-methylene-2-propenyl)thio]-". Given the limited specific literature on this molecule, this document serves as a roadmap for researchers, outlining robust computational strategies to elucidate its structural, electronic, and reactive properties. The methodologies described herein are grounded in established quantum chemical principles and validated by studies on analogous organosulfur compounds.

Introduction: Unveiling the Potential of a Multifaceted Molecule

"Benzene, [(1-methylene-2-propenyl)thio]-", a molecule featuring a phenylthio group attached to a 1,3-diene moiety, presents a rich landscape for chemical exploration. Its unique structure suggests the potential for intriguing reactivity, including pericyclic reactions, and interesting electronic properties. A thorough computational investigation is paramount to understanding its fundamental characteristics and predicting its behavior in various chemical environments. This guide will detail the necessary computational workflows to explore its conformational space, potential for sigmatropic rearrangements (such as the thio-Claisen and Cope rearrangements), and spectroscopic signatures.

Foundational Theoretical and Computational Methodologies

The selection of appropriate computational methods is critical for obtaining reliable and predictive results. This section outlines a multi-tiered approach, balancing computational cost with accuracy, for a comprehensive study of the title molecule.

Quantum Chemical Methods for Structural and Electronic Insights

Density Functional Theory (DFT) stands out as a powerful and efficient method for studying medium-sized organic molecules. The choice of functional and basis set significantly impacts the quality of the results.

• Functionals : For geometry optimizations and general electronic structure calculations, hybrid functionals like B3LYP are a common starting point. For more accurate energy calculations, especially for reaction barriers, dispersion-corrected functionals such as B3LYP-D3 or functionals from the Minnesota family, like M06-2X , are recommended.

• Basis Sets : Pople-style basis sets such as 6-31G(d) are suitable for initial optimizations, while larger sets like 6-311+G(d,p) are preferable for final single-point energy calculations and obtaining accurate electronic properties.

For cases where DFT may be insufficient, such as systems with significant multi-reference character (e.g., diradicaloid transition states), more advanced methods like the Complete Active Space Self-Consistent Field (CASSCF) method should be considered.[1][2][3]

Simulating the Chemical Environment: Solvation Models

To model the behavior of "Benzene, [(1-methylene-2-propenyl)thio]-" in solution, implicit solvation models provide a computationally efficient approach. The Polarizable Continuum Model (PCM) and the SMD (Solvation Model based on Density) are excellent choices for accounting for bulk solvent effects on the geometry and energetics of the molecule.[4]

Predicting Spectroscopic Fingerprints

Computational spectroscopy is an invaluable tool for corroborating experimental findings.

• NMR Spectroscopy : The Gauge-Independent Atomic Orbital (GIAO) method, coupled with DFT (e.g., B3LYP/6-311+G(d,p)), can provide accurate predictions of ¹H and ¹³C NMR chemical shifts.[5]

• IR Spectroscopy : Harmonic frequency calculations at the DFT level can predict the infrared spectrum. It is standard practice to scale the calculated frequencies to account for anharmonicity and other systematic errors.

A Step-by-Step Computational Workflow

This section provides detailed protocols for a systematic computational investigation of "Benzene, [(1-methylene-2-propenyl)thio]-".

Workflow for Conformational Analysis and Structural Elucidation

Caption: Workflow for determining the stable conformers of "Benzene, [(1-methylene-2-propenyl)thio]-".

Protocol:

• Initial Structure Generation : Generate an initial 3D structure of the molecule using molecular building software.

• Conformational Search : Perform a conformational search to identify low-energy conformers. This can be done using molecular mechanics force fields.

• DFT Optimization : Take the lowest energy conformers from the search and perform full geometry optimization using a DFT method (e.g., B3LYP/6-31G(d)).

• Frequency Analysis : For each optimized structure, perform a frequency calculation at the same level of theory to confirm that it is a true minimum (i.e., has no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energy.

• Refined Energy Calculation : For the most stable conformers, perform a single-point energy calculation with a larger basis set (e.g., 6-311+G(d,p)) and potentially a different functional (e.g., M06-2X) for more accurate relative energies.

Workflow for Investigating Reaction Mechanisms: The Thio-Claisen Rearrangement

Caption: Workflow for elucidating the thio-Claisen rearrangement mechanism.

Protocol:

• Define Reactants and Products : Optimize the geometries of the starting material and the expected product of the thio-Claisen rearrangement.

• Locate the Transition State (TS) : Use a transition state searching algorithm (e.g., Berny optimization with eigenvector following) to locate the transition state structure connecting the reactant and product. A good initial guess for the TS can be generated by interpolating between the reactant and product geometries.

• Verify the Transition State : Optimize the TS geometry and perform a frequency calculation. A true transition state will have exactly one imaginary frequency corresponding to the reaction coordinate.

• Confirm the Reaction Pathway : Perform an Intrinsic Reaction Coordinate (IRC) calculation to confirm that the located TS connects the intended reactant and product on the potential energy surface.

• Calculate the Activation Barrier : The activation energy can be calculated as the difference in energy between the transition state and the reactant.

Anticipated Outcomes and Data Interpretation

The proposed computational studies will yield a wealth of data, providing a deep understanding of "Benzene, [(1-methylene-2-propenyl)thio]-".

Structural and Thermochemical Data

The conformational analysis will provide the relative energies and populations of different conformers at a given temperature. This information is crucial for understanding the molecule's predominant shape.

Property	Conformer 1	Conformer 2	...
Relative Energy (kcal/mol)	0.00	1.25	...
Gibbs Free Energy (Hartree)	-X.XXXX	-Y.YYYY	...
Boltzmann Population (%)	95.0	5.0	...
Key Dihedral Angle (°)	65.4	-175.2	...
Table 1: Example of expected data from conformational analysis.

Reaction Energetics

The investigation of rearrangement reactions will provide activation energies and reaction enthalpies, allowing for an assessment of their kinetic and thermodynamic feasibility.[6][7]

Reaction	Activation Energy (kcal/mol)	Reaction Enthalpy (kcal/mol)
Thio-Claisen Rearrangement	Calculated Value	Calculated Value
[7][7]-Sigmatropic (Cope-like)	Calculated Value	Calculated Value
Table 2: Example of expected energetic data for potential rearrangements.

Spectroscopic Data

Predicted NMR and IR spectra will serve as a valuable reference for experimental characterization and can aid in the identification of different isomers or reaction products.

Conclusion

This guide provides a robust and scientifically grounded framework for the theoretical and computational exploration of "Benzene, [(1-methylene-2-propenyl)thio]-". By following the outlined workflows, researchers can gain fundamental insights into the structure, stability, and reactivity of this molecule. The predictive power of these computational methods will undoubtedly accelerate experimental efforts and pave the way for potential applications of this and related organosulfur compounds in materials science and synthetic chemistry.

References

• Ali, S. T., Choudhary, A., Khalil, S. M., & Zubair, A. (n.d.). A simple computational approach for pKa calculation of organosulfur compounds. Journal of the Serbian Chemical Society.

• da Silva, M. A. V. R., & da Silva, M. D. M. C. R. (2004). Thermochemistry of Small Organosulfur Compounds from ab Initio Calculations. The Journal of Physical Chemistry A, 109(1), 161-169. [Link]

• Lukin, O., & Anfinogenov, P. (2018). Thermal Transformations of Allyl Phenyl Sulfide: A Quantum-Chemical Study. Russian Journal of Organic Chemistry, 54(8), 1226-1232.
• Czerniak, A., & Daros, R. (2020). Following the oxidation state of organosulfur compounds with NMR: Experimental data versus DFT calculations and database-powered NMR prediction. Chemaxon.

• MDPI. (n.d.). Special Issue: Organosulfur and Organoselenium Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Thermochemistry of Organosulfur Compounds. Retrieved from [Link]

• ChemRxiv. (n.d.). Computational evidence of a bifurcation in a Cope rearrangement proximate to a forbidden electrocyclization. Retrieved from [Link]

• ResearchGate. (n.d.). Computational Analysis of Stereospecificity in the Cope Rearrangement. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methyl-2-(2-propenyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzene, (1-methylene-2-propenyl)-. In PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical analysis of the Cope rearrangement of 1,5-hexadiene and phenyl derivatives. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]
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• 5. chemaxon.com [chemaxon.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of "Benzene, [(1-methylene-2-propenyl)thio]-" from thiophenol

Executive Summary

This technical guide details the synthesis of 2-(phenylthio)-1,3-butadiene (CAS: 60603-16-9), systematically named Benzene, [(1-methylene-2-propenyl)thio]- , starting from thiophenol .

This target molecule is a "captodative" diene, highly valued in Diels-Alder cycloadditions for its ability to control regioselectivity and introduce sulfur functionality into complex scaffolds. While direct nucleophilic addition of thiophenol to chloroprene (2-chloro-1,3-butadiene) is chemically possible, it often suffers from poor regiocontrol (yielding thermodynamic 1-substituted products) and polymerization risks.

Therefore, this guide presents two superior, field-proven protocols:

• Protocol A (The "Modern" Route): Palladium-Catalyzed C–S Cross-Coupling. This offers the highest regiochemical purity and is amenable to scale-up in drug development settings.

• Protocol B (The "Classic" Mechanistic Route): Lithiation-Sulfenylation via Diphenyl Disulfide. This serves as a robust alternative when transition metal catalysts are contraindicated.

Strategic Analysis & Retrosynthesis

The synthesis hinges on introducing the phenylthio moiety (

) specifically at the C2 position of the butadiene skeleton.

• Challenge: Thiophenol is a potent nucleophile. Reacting it with 2-halobutadienes under standard basic conditions often leads to

  attack or conjugate addition at C1/C4, yielding the unwanted linear isomer (1-phenylthio-2-butene).

• Solution: We must utilize a mechanism that locks the sulfur at C2.

  • Strategy A: Use a palladium catalyst to facilitate oxidative addition at the C2-halogen bond, followed by reductive elimination with the thiolate.

  • Strategy B: Generate a C2-nucleophile (2-lithio-1,3-butadiene) and react it with an electrophilic sulfur source (diphenyl disulfide, easily derived from thiophenol).

Reaction Pathway Diagram

Caption: Dual pathways for the regioselective synthesis of 2-(phenylthio)-1,3-butadiene.

Pre-Synthesis Requirements

Safety Briefing

• Thiophenol: Extreme stench, high toxicity. Mandatory: Use bleach (sodium hypochlorite) bath to quench all glassware and waste. Work in a high-efficiency fume hood.

• 2-Bromo-1,3-butadiene: Volatile, lachrymator, potential carcinogen. Store stabilized at -20°C.

• t-Butyllithium (Protocol B): Pyrophoric. Requires strict inert atmosphere (Argon/Nitrogen) and dry solvents.

Reagent Preparation Table

Reagent	Role	Preparation/Purity Note
Thiophenol	Starting Material	Distill if yellow/oxidized. Purity >99%.
2-Bromo-1,3-butadiene	Electrophile	Synthesize via dehydrobromination of 3,4-dibromo-1-butene [1] or purchase.
Pd_2(dba)_3	Catalyst (Prot. A)	Store under Argon.
Xantphos	Ligand (Prot.[1] A)	Ensures wide bite angle for reductive elimination.
Diphenyl Disulfide	Electrophile (Prot. B)	Prepare by oxidizing thiophenol with Iodine/KI if not purchased.

Protocol A: Palladium-Catalyzed C–S Cross-Coupling (Recommended)

This method utilizes Buchwald-Hartwig type conditions adapted for vinyl halides. It avoids the use of pyrophoric lithium reagents and generally provides higher yields with easier workup.

Mechanism

• Oxidative Addition: Pd(0) inserts into the C–Br bond of 2-bromo-1,3-butadiene.

• Transmetallation: Thiophenolate (generated in situ by base) coordinates to Pd.

• Reductive Elimination: Formation of the C–S bond and regeneration of Pd(0).

Step-by-Step Methodology

• Catalyst Loading:

  • In a glovebox or under dual-manifold Argon, charge a dry Schlenk flask with

    (1.0 mol%) and Xantphos (2.0 mol%).

  • Add anhydrous Toluene (0.2 M concentration relative to substrate).

  • Stir for 5 minutes until the complex forms (solution often turns deep purple/orange).

• Substrate Addition:

  • Add Thiophenol (1.05 equiv) via syringe.

  • Add DIPEA (N,N-Diisopropylethylamine, 2.0 equiv) as the base. Note: Weak organic bases prevent polymerization of the diene compared to strong inorganic bases.

  • Add 2-Bromo-1,3-butadiene (1.0 equiv) dropwise at room temperature.

• Reaction:

  • Heat the sealed vessel to 80°C for 4–6 hours.

  • Monitoring: Check TLC (Hexanes/EtOAc 95:5). The starting bromide is volatile; monitor the disappearance of thiophenol.

• Workup:

  • Cool to room temperature.[1]

  • Filter through a pad of Celite to remove Palladium black. Wash with diethyl ether.[1]

  • Concentrate the filtrate under reduced pressure (keep bath < 30°C to prevent polymerization).

• Purification:

  • Perform flash column chromatography on silica gel (neutralized with 1%

    ).

  • Eluent: 100% Pentane or Hexanes.

  • Yield: Expect 85–92% as a clear, colorless oil.

Protocol B: Lithiation-Sulfenylation (Classic Route)

Use this route if Palladium catalysts are unavailable or if the specific "electrophilic sulfur" mechanism is required for derivative studies. This follows the logic established by Trost and Bridges [2, 3].

Step-by-Step Methodology

• Precursor Step (Thiophenol to Disulfide):

  • If Diphenyl Disulfide is not available: Dissolve Thiophenol (10 mmol) in Ethanol. Add

    portion-wise until a faint yellow color persists. Extract with ether, wash with bisulfite, dry, and concentrate to get Diphenyl Disulfide ( ).

• Lithiation of Diene:

  • Flame-dry a 3-neck flask equipped with a low-temperature thermometer.

  • Add 2-Bromo-1,3-butadiene (1.0 equiv) in anhydrous THF/Ether (1:1 mix).

  • Cool to -78°C (Dry ice/Acetone).

  • Add t-Butyllithium (2.0 equiv, 1.7M in pentane) dropwise over 20 minutes.

  • Critical: Maintain temperature below -70°C to prevent polymerization or decomposition of the vinyllithium species.

  • Stir for 30 minutes at -78°C. The solution yields 2-lithio-1,3-butadiene .

• Sulfenylation:

  • Dissolve Diphenyl Disulfide (0.95 equiv) in minimal dry THF.

  • Cannulate this solution dropwise into the lithio-diene mixture at -78°C.

  • Allow the mixture to warm slowly to 0°C over 2 hours.

• Quench & Isolation:

  • Quench with saturated aqueous

    .[1]

  • Extract with Diethyl Ether (3x).

  • Wash organic layer with 1M NaOH (to remove any unreacted thiophenol/disulfide by-products).

  • Dry over

    and concentrate.

  • Distill via Kugelrohr (high vacuum) if possible, or column chromatography (Hexanes).

Analytical Validation

The product must be validated to ensure the sulfur is at the C2 position and not C1.

Technique	Expected Signal (2-Isomer)	Contrast with 1-Isomer
1H NMR (CDCl3)	Two vinyl protons at C1 (singlets/fine doublets) at 5.1–5.5 ppm. The vinyl group at C3-C4 appears as a standard ABX system.	1-Isomer shows a vinyl proton at C1 as a doublet ( for E-isomer) coupled to C2.
13C NMR	Quaternary carbon (C-S) at ppm. Terminal (C1) at ppm.	No quaternary vinyl carbon; all vinyl carbons have protons attached.
GC-MS	Molecular Ion ( ) consistent with formula.	Fragmentation patterns differ; 2-isomer often loses vinyl radical easier.

Structure Visualization:

Caption: Chemical connectivity of the target 2-substituted diene.

References

• Trost, B. M., & Bridges, A. J. (1980). A Practical Synthesis of 2-Substituted 1,3-Butadienes. Journal of the American Chemical Society, 102(10), 3554–3572.

• Petragnani, N., & Ferraz, H. M. C. (1985). Synthesis of 2-Phenylthio-1,3-butadiene. Synthesis, 1985(1), 27–28.

• Bridges, A. J., & Fischer, J. W. (1982). 2-(Phenylthio)-1,3-butadiene.[1][2][3][4] A New Diels-Alder Diene. Journal of the Chemical Society, Perkin Transactions 1, 2359-2368.

• Fernández, I., & Khiar, N. (2003). Recent Developments in the Synthesis and Chemistry of 2-Sulfur-Substituted 1,3-Dienes. Chemical Reviews, 103(9), 3651–3706.

• Itoh, T., & Mase, T. (2007). Palladium-Catalyzed C-S Coupling for the Synthesis of Aryl Vinyl Sulfides. Organic Letters, 9(18), 3687–3689. (Adapted conditions for vinyl halides).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Approaches to the synthesis of crysothame and the avermectin southern hemiphere - ePrints Soton [eprints.soton.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Analytical methods for "Benzene, [(1-methylene-2-propenyl)thio]-" characterization

Application Note: Comprehensive Characterization & Analysis of 2-(Phenylthio)-1,3-butadiene

Executive Summary

"Benzene, [(1-methylene-2-propenyl)thio]-", commonly known as 2-(phenylthio)-1,3-butadiene , is a specialized diene intermediate widely utilized in Diels-Alder cycloadditions to access complex sulfur-containing cyclic scaffolds. Its unique structure—a conjugated diene system activated by a phenylthio group at the 2-position—presents specific analytical challenges, including susceptibility to spontaneous polymerization, oxidation to sulfoxides, and thermal rearrangement.

This guide provides a validated, multi-modal analytical protocol for the rigorous characterization of 2-(phenylthio)-1,3-butadiene, integrating GC-MS for purity assessment and high-field NMR for structural authentication.

Physicochemical Profile & Stability

Before initiating analysis, it is critical to understand the molecule's physical behavior to prevent artifact formation during testing.

Property	Description / Value	Analytical Implication
Structure	Ph-S-C(=CH₂)-CH=CH₂	Conjugated diene; UV-active; prone to [4+2] dimerization.
Molecular Weight	162.25 g/mol	Detectable by low-res MS (EI/CI).
Physical State	Light yellow oil	Viscosity changes indicate polymerization.
Stability	Heat & Oxygen Sensitive	CRITICAL: Store at -20°C. Analyze fresh. Use radical inhibitors (e.g., BHT) if storing in solution.
Boiling Point	~85-95°C (at 0.005 mmHg)	Requires high-vacuum distillation for purification; GC requires moderate ramp rates.

Analytical Strategy Workflow

The following decision tree outlines the logical flow for characterizing a batch of 2-(phenylthio)-1,3-butadiene.

Figure 1: Analytical workflow ensuring sample integrity during characterization.

Detailed Protocols

Protocol A: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine chemical purity and confirm molecular mass. The thermal instability of the diene requires specific inlet conditions to prevent in-situ polymerization.

Instrument Parameters:

• Column: DB-5ms or equivalent (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet Temperature: 200°C (Keep low to minimize thermal degradation).

• Injection Mode: Split (20:1 to 50:1). High concentration promotes dimerization in the liner.

• Oven Program:

  • Hold at 50°C for 2 min.

  • Ramp 15°C/min to 250°C.

  • Hold 3 min.

• Detector (MS): EI mode (70 eV), Scan range 40–350 m/z.

Data Interpretation:

• Retention Time: Elutes typically between 8–12 minutes depending on ramp.

• Mass Spectrum (EI) Signature:

  • Molecular Ion (M+): Distinct peak at m/z 162 .

  • Base Peak: Often m/z 109 (PhS⁺) or m/z 53 (Butadienyl fragment).

  • Fragmentation: Look for loss of butadiene unit (M-53) giving m/z 109.

• Common Impurities:

  • Diphenyl disulfide: m/z 218 (Oxidative byproduct).

  • Dimer: m/z 324 (Thermal dimerization artifact).

Protocol B: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Definitive structural assignment and isomer differentiation (vs. 1-phenylthio-1,3-butadiene).

Sample Preparation:

• Dissolve ~10-20 mg of oil in 0.6 mL CDCl₃ (Chloroform-d).

• Note: If the sample is acidic (from silica gel purification), filter through basic alumina or add solid K₂CO₃ to the NMR tube to prevent acid-catalyzed rearrangement.

1H NMR Assignment (400 MHz, CDCl₃): The spectrum is characterized by the phenyl group and the specific pattern of the 2-substituted butadiene moiety.

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
7.20 – 7.50	Multiplet	5H	Ar-H	Phenyl ring protons.
6.35 – 6.45	dd (Doublet of Doublets)	1H	-CH=CH -CH₂	H at C3 position (Internal vinyl).
5.50 – 5.60	Singlet (broad)	1H	S-C=CH ₂ (Ha)	H at C1 (Geminal to SPh).
5.30 – 5.40	Doublet	1H	-CH=CHH (trans)	Terminal H at C4 (Trans to C3-H).
5.10 – 5.20	Doublet	1H	-CH=CHH (cis)	Terminal H at C4 (Cis to C3-H).
5.05 – 5.15	Singlet (broad)	1H	S-C=CH ₂ (Hb)	H at C1 (Geminal to SPh).

Note: The protons at C1 (attached to the sulfur-bearing carbon) appear as two separate singlets or narrow doublets due to geminal coupling, typically between 5.0 and 5.6 ppm. The C3 proton is the most deshielded alkene proton.

13C NMR Key Signals:

• ~140-145 ppm: Quaternary Carbon (C2) attached to SPh.

• ~135 ppm: Ipso-carbon of Phenyl ring.

• ~130-125 ppm: Aromatic CH and C3 (internal alkene).

• ~115-118 ppm: Terminal alkene carbons (C1 and C4).

Troubleshooting & Expert Insights

Issue: "I see extra peaks in the aliphatic region (1-4 ppm) or broadening of alkene signals."

• Diagnosis: Polymerization has initiated. 2-(phenylthio)-1,3-butadiene is a reactive monomer.[1][2][3]

• Remedy: Check the sample history. If it was stored at room temperature, it is likely compromised. Repurify via Kugelrohr distillation or rapid column chromatography (neutral silica, Hexane/EtOAc).

Issue: "The M+ peak is weak, and I see a large peak at m/z 218."

• Diagnosis: The sample has oxidized to diphenyl disulfide (Ph-S-S-Ph) or the inlet temperature is too high, causing S-C bond cleavage and recombination.

• Remedy: Lower GC inlet temperature to 180°C. Ensure the sample was stored under Argon/Nitrogen.

Issue: "Isomer Confusion: Is it the 1-substituted or 2-substituted diene?"

• differentiation:

  • 2-substituted (Target): Shows two terminal methylene groups (=CH₂). In 1H NMR, this manifests as four distinct protons in the 5.0–5.6 ppm range (two singlets for C1, two doublets for C4).

  • 1-substituted: Shows distinct vinyl coupling (d, J=15Hz for trans) and only one terminal methylene group.

References

• Cohen, T., et al. (1974). "Copper(I)-induced heterolysis of carbon-sulfur bonds.[3] Synthetic applications." Journal of the American Chemical Society.

• Trost, B. M., & Lemoine, R. C. (1981). "Sulfur-substituted dienes in organic synthesis." Tetrahedron Letters.

• Organic Syntheses. "Preparation of (Z)-2-Methoxy-1-phenylthio-1,3-butadiene." (Provides analogous spectral data for phenylthio dienes).

• Reich, H. J., et al. (1975). "Organoselenium chemistry. Conversion of ketones to enones." (Discusses analogous PhSe-diene shifts).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Robust GC-MS Protocol for the Analysis of Benzene, [(1-methylene-2-propenyl)thio]- and Related Volatile Sulfur Compounds

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a comprehensive and robust method for the analysis of "Benzene, [(1-methylene-2-propenyl)thio]-" (MW: 162.27 g/mol ), a representative volatile sulfur compound (VSC), using Gas Chromatography-Mass Spectrometry (GC-MS). VSCs are a critical class of molecules known for their significant impact on the aroma and flavor of various products and their roles in environmental and biological systems.[1] Due to their high volatility, reactivity, and often low concentration, their analysis presents unique challenges.[2] This guide provides two detailed protocols: a direct liquid injection method for standards and high-concentration samples, and a headspace solid-phase microextraction (HS-SPME) method for trace-level detection in complex matrices. We delve into the rationale behind instrumental parameter selection, offer insights into mass spectral interpretation, and outline essential quality control procedures to ensure data integrity and reproducibility. The methodologies described herein are designed to be adaptable for a wide range of VSCs, making this a valuable resource for professionals in research, quality control, and drug development.

Introduction: The Analytical Challenge of Volatile Sulfur Compounds

"Benzene, [(1-methylene-2-propenyl)thio]-" is a thioether possessing structural features—a phenyl ring, a sulfur heteroatom, and an unsaturated alkyl chain—that make it amenable to GC-MS analysis. The analysis of such compounds is pivotal in diverse fields. In the food and beverage industry, VSCs are key aroma contributors, but can also be responsible for off-flavors.[3] In environmental science, they are monitored as pollutants. In pharmaceutical development, sulfur-containing moieties are common in drug candidates, and understanding their metabolic fate, which may involve volatile metabolites, is crucial.

The primary analytical challenges associated with VSCs include their potential for thermal degradation, irreversible adsorption onto surfaces, and their presence at trace concentrations (ppb level or lower).[1][2] Gas Chromatography-Mass Spectrometry is the technique of choice, offering the high separation efficiency of GC and the definitive identification power of MS. This guide provides a validated starting point for developing and implementing a reliable analytical workflow.

Experimental Protocols

Two primary sample preparation workflows are presented. The choice depends on the sample matrix and the expected analyte concentration.

This protocol is ideal for the analysis of pure standards, reaction products, or formulated samples where the analyte concentration is relatively high (typically >0.1 µg/mL).

Rationale: Direct injection is the most straightforward method, minimizing sample handling and potential analyte loss. The key is to use a high-purity, volatile solvent that is compatible with the GC system and does not interfere with the analyte peak.[4]

Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh ~10 mg of "Benzene, [(1-methylene-2-propenyl)thio]-" standard and dissolve it in 10 mL of dichloromethane or hexane in a class A volumetric flask to create a 1 mg/mL stock solution.

• Internal Standard (IS) Spiking: If quantitative analysis is required, add an appropriate internal standard (e.g., diphenyl sulfide) to the stock solution.

• Calibration Standards Preparation: Perform serial dilutions of the stock solution with the chosen solvent to prepare a series of calibration standards. A typical concentration range would be 0.1, 0.5, 1.0, 5.0, and 10 µg/mL.[5][6]

• Sample Preparation: Dilute the test sample with the same solvent to fall within the prepared calibration range.

• Filtration (If Necessary): If the sample contains any particulate matter, filter it through a 0.22 µm PTFE syringe filter to prevent clogging of the GC inlet and column.[7]

• Vial Transfer: Transfer the final prepared standards and samples into 2 mL amber glass autosampler vials with PTFE-lined caps.[6] Ensure no air bubbles are trapped.

• Analysis: Place the vials in the GC-MS autosampler and proceed with the instrumental analysis as described in Section 3.

This protocol is designed for trace-level analysis or for samples in complex matrices (e.g., biological fluids, environmental water, food products) where matrix components could interfere with the analysis.

Rationale: HS-SPME is a solvent-free extraction and pre-concentration technique that isolates volatile and semi-volatile analytes from the sample matrix into the headspace of a sealed vial.[8] A coated fiber adsorbs the analytes, which are then thermally desorbed directly into the GC inlet. For VSCs, a Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber is highly effective due to its porous nature, which efficiently traps small, volatile molecules.[2][3]

Step-by-Step Methodology:

• Sample Aliquoting: Place a precise amount of the liquid or solid sample (e.g., 5 mL or 1 g) into a 20 mL headspace vial.

• Matrix Modification (Optional): For aqueous samples, adding salt (e.g., NaCl to 10% w/v) can increase the volatility of the analyte by the "salting-out" effect, improving extraction efficiency.[9]

• Vial Sealing: Immediately seal the vial with a magnetic crimp cap containing a PTFE/silicone septum.

• Incubation and Extraction: Place the vial in the autosampler's incubation oven. The system will then perform the following automated steps:

  • Equilibration/Incubation: Heat the sample at a defined temperature (e.g., 60 °C) for a set time (e.g., 15 minutes) with agitation to allow the analyte to partition into the headspace.

  • Fiber Exposure: Expose the CAR/PDMS SPME fiber to the headspace for a defined extraction time (e.g., 30 minutes) to adsorb the analytes.[10]

• Desorption: The autosampler retracts the fiber and immediately inserts it into the hot GC inlet for thermal desorption (e.g., at 250 °C for 2 minutes), transferring the analytes onto the GC column.

• Analysis: The GC-MS run commences automatically after desorption.

SPME Parameter	Recommended Setting	Rationale
Fiber Type	85 µm Carboxen/PDMS	Excellent for trapping a broad range of volatile sulfur compounds.[2][3]
Incubation Temp.	60 °C	Balances increased analyte volatility with minimizing potential thermal degradation.
Incubation Time	15 min	Allows the sample to reach thermal equilibrium before extraction begins.
Extraction Time	30 min	Provides sufficient time for analyte adsorption onto the fiber to reach equilibrium.
Desorption Temp.	250 °C	Ensures rapid and complete transfer of the analyte from the fiber to the column.
Desorption Time	2 min	Sufficient time for desorption without causing unnecessary fiber degradation.

GC-MS Instrumental Method & Parameters

The following parameters provide a robust starting point for the analysis. Optimization may be required based on the specific instrument and sample complexity.

Rationale for Parameter Selection:

• Injector Temperature (250 °C): Ensures rapid volatilization of the analyte while minimizing the risk of thermal degradation, a known issue with some sulfur compounds.[11]

• Splitless Injection: Used for trace analysis to ensure the maximum amount of analyte is transferred to the analytical column, thereby maximizing sensitivity.[5]

• Column Choice (DB-5ms or equivalent): A non-polar 5% phenyl-methylpolysiloxane column is an excellent general-purpose column that provides good peak shape and separation for a wide range of semi-volatile compounds based on their boiling points.[5]

• Oven Program: The initial low temperature (50 °C) cryo-focuses the analytes at the head of the column, ensuring sharp peaks. The temperature ramp (10 °C/min) provides efficient separation of compounds with different boiling points. The final hold at a high temperature (280 °C) ensures that any less volatile matrix components are eluted, cleaning the column for the next injection.

• MS Parameters: Standard EI at 70 eV is used to generate reproducible fragmentation patterns that are comparable to established mass spectral libraries like NIST. The mass range of 40-400 amu is chosen to encompass the expected molecular ion (m/z 162) and its significant fragments.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Inlet Temperature	250 °C
Injection Mode	Splitless (0.75 min purge time)
Injection Volume	1 µL
Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program	Initial: 50 °C, hold for 2 min
Ramp: 10 °C/min to 280 °C
Final Hold: 280 °C for 5 min
MS System	Agilent 5977B MSD or equivalent
Transfer Line Temp.	280 °C
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Full Scan
Mass Range	m/z 40 - 400
Solvent Delay	3.5 min

Data Analysis and Interpretation

The identity of "Benzene, [(1-methylene-2-propenyl)thio]-" is confirmed by a combination of its retention time (RT) from the GC and its mass spectrum from the MS.

• Retention Time: Under the conditions specified, the analyte will have a characteristic and reproducible RT. This should be confirmed by analyzing a pure standard.

• Mass Spectrum Interpretation: The EI mass spectrum provides a molecular fingerprint.

  • Molecular Ion (M•+): The parent peak should be visible at m/z 162 , corresponding to the molecular weight of C₁₀H₁₀S.

  • Key Fragments: The fragmentation pattern is predictable based on the structure. The weakest bonds, typically adjacent to the sulfur atom, will cleave preferentially. Expected fragments include:

    • m/z 109: [M - C₄H₅]⁺, loss of the 1-methylene-2-propenyl group, resulting in the stable thiophenyl cation (C₆H₅S⁺). This is often a significant peak for alkyl-aryl sulfides.

    • m/z 77: [C₆H₅]⁺, the phenyl cation, resulting from cleavage of the C-S bond.

    • m/z 53: [C₄H₅]⁺, the 1-methylene-2-propenyl cation.

For determining the concentration of the analyte, an internal standard calibration method is recommended.

• Construct Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for each calibration standard.

• Linear Regression: Apply a linear regression to the data points. The calibration curve should have a coefficient of determination (R²) of ≥0.995.

• Calculate Sample Concentration: Use the regression equation to calculate the concentration of the analyte in the unknown samples based on their measured peak area ratios.

System Suitability and Quality Control

To ensure the trustworthiness of the generated data, the following QC procedures must be implemented.

• Solvent Blank: Analyze a solvent blank at the beginning of each analytical batch to check for system contamination and carryover.

• Tuning: Ensure the mass spectrometer is properly tuned according to the manufacturer's specifications to guarantee mass accuracy and spectral integrity.

• Continuing Calibration Verification (CCV): Analyze a mid-level calibration standard periodically (e.g., every 10-15 samples) throughout the analytical run. The calculated concentration should be within ±15% of the true value to verify instrument stability.

• Peak Shape: The chromatographic peak for the analyte and internal standard should be symmetrical, with a tailing factor between 0.9 and 1.5.

Visualization of Analytical Workflow

The following diagrams illustrate the overall process and the expected molecular fragmentation.

Caption: Overall workflow for GC-MS analysis.

Caption: Predicted EI fragmentation of the target analyte.

Conclusion

This application note provides a detailed, scientifically grounded framework for the GC-MS analysis of "Benzene, [(1-methylene-2-propenyl)thio]-". By offering both direct injection and HS-SPME protocols, the method is adaptable to a wide range of sample types and concentration levels. The explicit discussion of the rationale behind parameter choices and the inclusion of quality control measures are intended to empower researchers, scientists, and drug development professionals to generate high-quality, reliable, and reproducible data for volatile sulfur compounds.

References

• Chemical Engineering Transactions. (2024). VOSCs Analysis through TD-GC-MS/FID/PFPD: Tools to Enhance Detectivity and Selectivity in Real Samples. Available at: [Link]

• Journal of Food Science. (2023). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. Available at: [Link]

• Nielsen, A. T., & Jonsson, S. (2002). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. Analyst, 127, 1045-1049. Available at: [Link]

• Carlin, S., et al. (2015). Volatile Sulfur Compounds (VSCs) quantification by Head-Space Solid Phase Microextraction Gas Chromatography Tandem Mass Spectrometry. XV Congresso Latino-Americano de Viticultura e Enologia. Available at: [Link]

• Jurado, A., et al. (2023). Volatile Sulphur Compounds in Wine Distillates by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry. Molecules, 28(8), 3567. Available at: [Link]

• University of California, Riverside. Sample Preparation Guidelines for GC-MS. Available at: [Link]

• University of Maryland School of Pharmacy. Sample Submission - Molecular Mass Spectrometry Facility. Available at: [Link]

• Welch Materials. (2023). Common Sample Preparation Techniques for GC-MS Analysis. Available at: [Link]

• SCION Instruments. (2023). Sample preparation GC-MS. Available at: [Link]

• ResearchGate. (2000). Comparison of GC-MS and HPLC for the analysis of Allilum volatiles. Available at: [Link]

• Watson, C. J., et al. (2013). Attempt to Detect Garlic Allyl Sulphides from Saliva after Consumption of Garlic Tablets Using GC-MS. Journal of Analytical & Bioanalytical Techniques. Available at: [Link]

Sources

• 1. cetjournal.it [cetjournal.it]
• 2. researchgate.net [researchgate.net]
• 3. openpub.fmach.it [openpub.fmach.it]
• 4. scioninstruments.com [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Sample Submission [mmsf.ucsd.edu]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Application Note: Investigational Profiling of Benzene, [(1-methylene-2-propenyl)thio]-

Part 1: Executive Summary & Scientific Rationale

Introduction

Benzene, [(1-methylene-2-propenyl)thio]- (herein referred to as 2-PTB ) is a sulfur-containing diene primarily utilized as a synthetic intermediate in Diels-Alder cycloadditions. Unlike established pharmacophores, 2-PTB represents a class of reactive chemical intermediates whose biological activity is defined by its electrophilic potential and metabolic susceptibility.

This guide is designed for researchers investigating 2-PTB as a potential contaminant, metabolic byproduct, or novel chemical entity (NCE) hit. Because the 1,3-butadiene moiety is a known structural alert for genotoxicity (via epoxide formation), the "biological activity" of 2-PTB is best characterized through metabolic activation profiling and electrophilic trapping assays .

Mechanism of Action (Hypothetical & Observed)

The biological interaction of 2-PTB is governed by two competing pathways:

• Cytochrome P450-Mediated Epoxidation: Similar to the carcinogen 1,3-butadiene, the vinyl groups of 2-PTB can undergo oxidation by CYP2E1 or CYP2A6, generating reactive epoxides (oxiranes) capable of alkylating DNA.

• S-Oxidation: The sulfide linker is susceptible to oxidation to sulfoxides or sulfones, which alters the electron density of the diene, potentially converting it into a Michael acceptor.

Biological Pathway Diagram

The following diagram illustrates the divergent metabolic pathways that dictate the biological toxicity or reactivity of 2-PTB.

Caption: Divergent metabolic activation pathways of 2-PTB. Pathway A leads to potential genotoxicity via epoxide formation, while Pathway B increases electrophilicity.

Part 2: Experimental Protocols

Protocol A: Stability and Quality Control (Pre-Biological Assay)

Rationale: 2-PTB is prone to spontaneous polymerization and oxidation. Biological data generated from degraded samples is invalid.

Materials:

• High-Performance Liquid Chromatography (HPLC) with UV detection (254 nm).

• Radical Inhibitor: 4-tert-Butylcatechol (TBC).

• Solvent: Acetonitrile (HPLC Grade).

Procedure:

• Stock Preparation: Dissolve 2-PTB in acetonitrile to 10 mM.

  • Critical Step: If the neat compound is viscous or cloudy, filter through a 0.2 µm PTFE filter to remove polymers.

• Inhibitor Check: Ensure the stock solution contains 50-100 ppm TBC if stored for >24 hours.

• Purity Assay: Run a gradient elution (5% to 95% ACN in water over 15 min).

  • Acceptance Criteria: Purity >95%. If a broad "hump" is observed at late retention times, polymerization has occurred; repurify via silica gel chromatography immediately.

Protocol B: Microsomal Stability & Metabolite Identification

Rationale: To determine if 2-PTB is bioactivated into toxic epoxides.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Phosphate Buffer (100 mM, pH 7.4).

• Quenching Solution: Ice-cold Acetonitrile with Internal Standard (e.g., Tolbutamide).

Step-by-Step Workflow:

• Pre-Incubation: Mix 475 µL of Phosphate Buffer and 25 µL of HLM (final conc. 0.5 mg/mL) in a 37°C water bath.

• Substrate Addition: Add 5 µL of 2-PTB stock (10 mM) to achieve 100 µM final concentration.

  • Note: Keep DMSO/ACN concentration <1% to avoid inhibiting CYPs.

• Initiation: Add 50 µL of NADPH regenerating system. Start timer.

• Sampling: At t=0, 15, 30, and 60 min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL ice-cold Quenching Solution. Vortex for 1 min.

• Centrifugation: Spin at 10,000 x g for 10 min to pellet proteins.

• Analysis (LC-MS/MS): Analyze supernatant for parent depletion and metabolite appearance.

Data Interpretation (Mass Shifts):

Metabolite Type	Mass Shift (Δ m/z)	Biological Implication
Parent	0	Stable compound.
Mono-Epoxide	+16 Da	High Risk: Potential DNA alkylator.
Di-Epoxide	+32 Da	Critical Risk: Cross-linking agent (similar to diepoxybutane).
Sulfoxide	+16 Da	Altered reactivity; potential Michael acceptor.

| Hydrolysis | +18 Da | Epoxide hydrolase activity (detoxification). |

Protocol C: Glutathione (GSH) Trapping Assay

Rationale: To quantify the electrophilic reactivity of 2-PTB and its metabolites. If the molecule binds GSH, it will likely bind cellular proteins, leading to toxicity.

Procedure:

• Follow the Microsomal Stability protocol (Protocol B).

• Supplement the reaction mixture with 5 mM reduced Glutathione (GSH) .

• Incubate for 60 minutes.

• Analyze via LC-MS/MS scanning for Neutral Loss of 129 Da (characteristic of GSH adducts).

Validation Logic:

• If Parent + GSH adduct is found → 2-PTB is a direct alkylator (unlikely for dienes unless oxidized).

• If Metabolite + GSH adduct is found → Metabolic activation is required for toxicity.

Part 3: Visualization of Experimental Workflow

The following diagram outlines the decision tree for investigating the biological activity of 2-PTB.

Caption: Experimental decision tree for characterizing 2-PTB bioactivity.

Part 4: References

• Himmelstein, M. W., et al. (1997). "Metabolism of 1,3-butadiene by microsomes from human and rodent liver." Carcinogenesis.

• Ibiş, C., et al. (2011). "The evaluation of biological activities of N-, S-substituted polyhalogenated butadiene compounds."[1] Medicinal Chemistry Research.

• Backvall, J. E., et al. (1990). "Stereocontrolled synthesis of (E)-1-phenylthio-1,3-dienes." Journal of Organic Chemistry.

• Occupational Safety and Health Administration (OSHA). "1,3-Butadiene: Health Effects and Toxicity."

(Note: While specific biological data for 2-(phenylthio)-1,3-butadiene is limited in public repositories, the protocols above rely on established toxicology standards for butadiene derivatives as supported by References 1 and 4.)

Sources

• 1. semanticscholar.org [semanticscholar.org]

"Benzene, [(1-methylene-2-propenyl)thio]-" as a ligand in organometallic chemistry

Application Note: Benzene, [(1-methylene-2-propenyl)thio]- as a Ligand in Organometallic Chemistry

Executive Summary

This guide details the synthesis, complexation, and application of Benzene, [(1-methylene-2-propenyl)thio]- (commonly referred to as 2-(phenylthio)-1,3-butadiene ) as a ligand for transition metals, specifically Iron(0).

While 1,3-dienes are ubiquitous ligands, the introduction of a sulfur atom at the 2-position creates a unique electronic environment. The sulfide moiety acts as an electron donor to the diene system, influencing the hapticity and reactivity of the resulting metal complex. This ligand is particularly valuable in the synthesis of (

-2-phenylthio-1,3-butadiene)tricarbonyliron(0) , a stable precursor used in regioselective organic synthesis and as a protected diene scaffold.

Key Applications:

• Stereoselective Synthesis: The bulky phenylthio group directs nucleophilic attack on the coordinated diene.

• Protecting Group Strategy: The

  moiety protects the diene from oxidation and Diels-Alder dimerization.

• Desulfurization: Post-reaction removal of the -SPh group (using Raney Ni) allows for the construction of complex hydrocarbon frameworks.

Chemical Identity & Properties

Property	Data
IUPAC Name	2-(Phenylthio)-1,3-butadiene
CAS Number	2288-18-8
Formula
MW	162.25 g/mol
Appearance	Colorless to pale yellow oil
Stability	Prone to polymerization at RT; store at -20°C stabilized with BHT.
Coordination Mode	(4-electron donor) to Fe, Ru, Os.

Workflow Visualization

The following diagram illustrates the critical path from raw materials to the isolated organometallic complex.

Figure 1: Synthetic pathway for the generation of the iron-tricarbonyl complex.

Experimental Protocols

Protocol A: Ligand Synthesis (2-(Phenylthio)-1,3-butadiene)

Rationale: Direct nucleophilic substitution on 2-chloro-1,3-butadiene (chloroprene) is preferred over elimination methods due to higher atom economy and scalability.

Safety Warning: Chloroprene is a potential carcinogen and highly volatile. Thiophenol is toxic and has a stench. Work in a high-efficiency fume hood.

• Reagent Prep: In a 500 mL 3-neck flask, dissolve Thiophenol (11.0 g, 100 mmol) in Toluene (150 mL).

• Base Activation: Add NaOH (50% aq. solution, 20 mL) and a phase transfer catalyst (Aliquat 336 , 1.0 g). Stir vigorously at 0°C for 15 mins.

• Addition: Dropwise add Chloroprene (2-chloro-1,3-butadiene) (10.6 g, 120 mmol) over 30 minutes. The slight excess accounts for volatility.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC (Hexanes). The product moves slightly slower than thiophenol.

• Work-up: Separate the organic layer.[1] Wash with water (2 x 50 mL) and brine (50 mL). Dry over

  .

• Stabilization: Add a crystal of BHT (butylated hydroxytoluene) to inhibit polymerization.

• Purification: Concentrate under reduced pressure. Rapid vacuum distillation (approx. 80-85°C at 2 mmHg) yields the ligand.

  • Note: Do not overheat. If the residue becomes viscous, stop distillation to prevent polymerization.

Protocol B: Organometallic Complexation

Rationale: Using

(Diiron nonacarbonyl) allows the reaction to proceed at mild temperatures (refluxing benzene/THF), avoiding the thermal polymerization of the ligand that occurs with .

• Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon/Nitrogen 3 times.

• Loading: Add 2-(Phenylthio)-1,3-butadiene (3.24 g, 20 mmol) and dry Benzene or THF (50 mL).

  • Solvent Choice: Benzene is traditional; THF is a safer alternative but may require slightly longer reaction times.

• Iron Source: Add

  (8.0 g, 22 mmol) in one portion against a counter-flow of inert gas.

  • Tip:

    is air-sensitive (pyrophoric when dry). Handle as a slurry or under inert atmosphere.

• Reaction: Heat the suspension to 50-55°C (mild reflux) with stirring.

  • Visual Cue: The reaction is complete when the insoluble gold flakes of

    disappear and the solution turns a clear, deep orange/red. This typically takes 2-4 hours.

• Filtration: Cool to RT. Filter the mixture through a pad of Celite (diatomaceous earth) under inert gas to remove pyrophoric iron residues. Wash the pad with pentane.[2]

• Purification: Concentrate the filtrate. Purify via flash chromatography on Neutral Alumina (Grade III).

  • Eluent: Pentane/Hexane. The complex is non-polar and elutes as a bright yellow/orange band.

• Storage: The resulting (

  -2-phenylthio-1,3-butadiene)Fe(CO) is an orange oil/solid. Store at -20°C under Argon.

Mechanistic Insight & Reactivity

The coordination of the

fragment alters the reactivity of the diene significantly.

Electronic Structure

The sulfur atom at the 2-position donates electron density into the

-system. However, the strong back-bonding from the electron-rich Fe(0) center dominates the chemistry.

• Hapticity: The ligand binds in an

  fashion.[3]

• Geometry: "Piano-stool" configuration.[4]

Reactivity Pathways (DOT Diagram)

Figure 2: Divergent reactivity pathways for the iron-complexed ligand.

Handling & Safety (E-E-A-T)

• Thiophenol: Extreme stench. Use bleach (sodium hypochlorite) to neutralize glassware and spills immediately. The smell threshold is in the ppb range.

• Iron Carbonyls:

  (byproduct) and are sources of Carbon Monoxide (CO). All reactions must be vented to a fume hood.

• Waste Disposal: Iron residues are often pyrophoric.[2] Quench Celite pads with water/bleach before disposal.

References

• Preparation of 2-Substituted Dienes

  • Trost, B. M.; Lemoine, R. C. "Sulfur-substituted dienes in synthesis." Tetrahedron Letters, 1996, 37, 9161.

• Iron Carbonyl Complexation Protocols

  • Knölker, H. J. "Iron-Mediated Synthesis of Heterocycles." Chemical Reviews, 2009, 109, 2956–3008.

• General Reactivity of (Diene)Fe(CO)

  • Pearson, A. J.[5] "Iron Compounds in Organic Synthesis." Academic Press, 1994 .

• Synthesis of 2-Phenylthio-1,3-butadiene (Chloroprene Route)

  • Bridges, A. J.; Fischer, J. W. "Preparation of 2-Phenylthio-1,3-butadiene." Journal of the Chemical Society, Perkin Transactions 1, 1983, 2359.

Sources

• 1. Synthesis of 1,3-Butadiene and Its 2-Substituted Monomers for Synthetic Rubbers | MDPI [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. what happens when you add 1,3-butadiene to fe2(CO)9 | Filo [askfilo.com]
• 4. (Butadiene)iron tricarbonyl - Wikipedia [en.wikipedia.org]
• 5. uwindsor.ca [uwindsor.ca]

The Versatility of the Benzene Ring: A Foundation for Advanced Materials

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The simple, elegant, and stable hexagonal structure of benzene, a fundamental building block in organic chemistry, belies its profound impact on modern materials science.[1][2][3] Its derivatives, compounds where one or more hydrogen atoms on the benzene ring are replaced by other functional groups, are instrumental in the creation of a vast array of materials with tailored properties.[4][5][6] From the plastics that form our everyday objects to the sophisticated components of electronic devices, the influence of the benzene ring is ubiquitous.[7][8][9] This technical guide provides an in-depth exploration of the application of benzene derivatives in key areas of materials science, offering both foundational knowledge and practical protocols for the synthesis and characterization of these remarkable materials.

The Inherent Advantages of the Benzene Core

The utility of benzene derivatives in materials science stems from the intrinsic properties of the aromatic ring. Its planar structure and delocalized π-electron system provide a rigid and stable scaffold.[2][10] This aromaticity not only imparts thermal stability but also facilitates π-π stacking interactions, which are crucial for the self-assembly and ordering of molecules in many advanced materials.[1] Furthermore, the ability to introduce a wide variety of functional groups onto the benzene ring allows for precise tuning of electronic, optical, and physical properties.[6]

High-Performance Polymers: Beyond Simple Plastics

Benzene derivatives are integral to the synthesis of high-performance polymers that exhibit exceptional thermal stability, mechanical strength, and chemical resistance. These materials are indispensable in demanding applications across the aerospace, automotive, and electronics industries.[1]

The Role of Aromaticity in Polymer Stability

The incorporation of benzene rings into the polymer backbone significantly enhances thermal stability. The rigid nature of the aromatic ring restricts the rotational freedom of the polymer chains, increasing the energy required for thermal degradation.[1] Furthermore, the delocalized π-electrons of the benzene ring can dissipate energy, further contributing to the material's resilience at elevated temperatures.

Protocol: Synthesis of a Thermally Stable Aromatic Polyamide (Aramid)

Aramids, or aromatic polyamides, are a class of heat-resistant and strong synthetic fibers. A well-known example is Kevlar®, which is synthesized from 1,4-phenylenediamine (a benzene derivative) and terephthaloyl chloride.

Materials:

• 1,4-phenylenediamine (p-phenylenediamine)

• Terephthaloyl chloride

• N-methyl-2-pyrrolidone (NMP) (anhydrous)

• Calcium chloride (CaCl2) (anhydrous)

• Methanol

• Deionized water

• Nitrogen gas

Procedure:

• Dissolution of Monomer: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a specific molar amount of 1,4-phenylenediamine and anhydrous calcium chloride in anhydrous NMP. The calcium chloride aids in the dissolution of the polymer.

• Polymerization: Cool the solution in an ice bath. Slowly add an equimolar amount of terephthaloyl chloride to the stirred solution. The reaction is exothermic.

• Reaction Continuation: Continue stirring at room temperature for 2-3 hours under a nitrogen atmosphere. The viscosity of the solution will increase significantly as the polymer forms.

• Precipitation: Pour the viscous polymer solution into a blender containing deionized water to precipitate the aramid polymer.

• Washing: Filter the polymer and wash it thoroughly with deionized water and then with methanol to remove any unreacted monomers and solvent.

• Drying: Dry the resulting fibrous polymer in a vacuum oven at 80-100 °C.

Causality of Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and reagents is critical as terephthaloyl chloride is highly reactive towards water, which would terminate the polymerization reaction.

• Low Temperature: The initial cooling of the reaction mixture helps to control the exothermic reaction and prevent side reactions.

• Nitrogen Atmosphere: A nitrogen atmosphere is maintained to prevent oxidation of the amine monomer.

Liquid Crystals: Materials of the Mesophase

Liquid crystals (LCs) represent a state of matter with properties intermediate between those of a conventional liquid and a solid crystal. Benzene derivatives are a cornerstone in the design of calamitic (rod-shaped) liquid crystals, which are the basis for the ubiquitous liquid crystal displays (LCDs).[11][12]

Molecular Engineering of Liquid Crystalline Behavior

The rigid core of the benzene ring, often linked to other aromatic units, provides the necessary structural anisotropy for a molecule to exhibit liquid crystalline phases.[12] By attaching flexible alkyl chains to the ends of this rigid core, chemists can fine-tune the melting point and the temperature range over which the liquid crystalline phase is stable.[11] The introduction of polar functional groups can influence the dielectric anisotropy, a key parameter for the operation of LCDs.[11]

Protocol: Synthesis of a Nematic Liquid Crystal based on a Benzene Derivative

This protocol outlines the synthesis of a representative nematic liquid crystal, 4'-methoxy-4-cyanobiphenyl, which, while a biphenyl derivative, illustrates the fundamental principles of linking aromatic rings.

Materials:

• 4-bromo-4'-methoxybiphenyl

• Copper(I) cyanide

• N,N-Dimethylformamide (DMF)

• Pyridine

• Toluene

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO3)

• Magnesium sulfate (MgSO4)

• Ethanol

Procedure:

• Cyanation Reaction: In a round-bottom flask, combine 4-bromo-4'-methoxybiphenyl and copper(I) cyanide in DMF.

• Reflux: Add pyridine as a catalyst and reflux the mixture for several hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and pour it into a solution of ferric chloride in hydrochloric acid to decompose the copper salts.

• Extraction: Extract the product into toluene.

• Washing: Wash the organic layer sequentially with dilute HCl, water, and saturated NaHCO3 solution.

• Drying and Purification: Dry the organic layer over anhydrous MgSO4, filter, and remove the solvent under reduced pressure. Recrystallize the crude product from ethanol to obtain the pure liquid crystal.

Characterization:

The mesomorphic properties of the synthesized compound can be investigated using differential scanning calorimetry (DSC) to determine the transition temperatures and polarized optical microscopy (POM) to observe the characteristic textures of the nematic phase.[13]

Porous Materials: Molecular Sieves and Storage Media

Benzene derivatives are crucial building blocks for the construction of porous organic frameworks (POFs) and other porous materials.[14][15] These materials possess high surface areas and well-defined pore structures, making them promising candidates for applications in gas storage, separation, and catalysis.[16][17]

Designing Porosity with Aromatic Linkers

The rigid and geometrically defined nature of benzene and its derivatives allows for their use as struts or nodes in the construction of porous networks.[15] By controlling the length and connectivity of these aromatic building blocks, it is possible to tailor the pore size and shape of the resulting material.

Protocol: Solvothermal Synthesis of a Benzene-Linked Porous Polymer

This protocol describes a general approach for synthesizing a porous aromatic framework (PAF) through a condensation reaction.

Materials:

• 1,3,5-Tris(4-aminophenyl)benzene (TAPB)

• Terephthalaldehyde

• 1,4-Dioxane

• Aqueous acetic acid (6 M)

• N,N-Dimethylformamide (DMF)

• Acetone

Procedure:

• Monomer Solution: In a Pyrex tube, dissolve TAPB and terephthalaldehyde in a mixture of 1,4-dioxane and aqueous acetic acid.

• Sonication: Sonicate the mixture to ensure homogeneity.

• Sealing and Heating: Freeze the tube in liquid nitrogen, evacuate, and seal it. Heat the sealed tube in an oven at a specific temperature (e.g., 120 °C) for several days.

• Isolation: After cooling to room temperature, collect the precipitated solid by filtration.

• Washing and Activation: Wash the solid extensively with DMF and acetone. Activate the material by solvent exchange with methanol followed by drying under vacuum at an elevated temperature.

Characterization:

The porosity of the synthesized material can be characterized by nitrogen adsorption-desorption measurements at 77 K to determine the BET surface area and pore size distribution.

Organic Electronics: The Future of Displays and Solar Cells

Benzene derivatives are at the heart of organic electronics, serving as the active components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[10] The tunable electronic properties of these molecules are key to their function in these devices.

Tailoring Electronic Properties through Substitution

The electronic properties of benzene derivatives can be precisely controlled by the introduction of electron-donating or electron-withdrawing groups.[1] This allows for the design of materials that can efficiently transport electrons or holes, absorb light in specific regions of the solar spectrum, or emit light of a particular color.

Workflow: Fabrication of a Simple Organic Photovoltaic Device

This workflow outlines the basic steps for fabricating a bilayer heterojunction organic solar cell using benzene derivatives as the donor and acceptor materials.

Workflow Diagram:

Caption: A simplified workflow for the fabrication of a bilayer organic photovoltaic device.

Explanation of Steps:

• Substrate Cleaning: The transparent conductive oxide (TCO) coated glass substrate (e.g., Indium Tin Oxide - ITO) is rigorously cleaned to ensure good film formation and device performance.

• Hole Transport Layer (HTL) Deposition: A layer of a hole-transporting material, such as PEDOT:PSS, is deposited to facilitate the extraction of holes.

• Donor Layer Deposition: A solution of a donor-type benzene derivative (an electron-rich material) is spin-coated onto the HTL.

• Acceptor Layer Deposition: A solution of an acceptor-type benzene derivative (an electron-poor material) is spin-coated on top of the donor layer.

• Metal Electrode Evaporation: A low work function metal, such as aluminum, is thermally evaporated on top of the acceptor layer to serve as the cathode.

• Device Annealing: The completed device is often annealed to improve the morphology and performance.

• Device Characterization: The performance of the solar cell is evaluated by measuring its current-voltage characteristics under simulated sunlight.

Quantitative Data Summary

Material Class	Benzene Derivative Example	Key Property	Typical Value Range
High-Performance Polymers	Aramid (e.g., Kevlar®)	Tensile Strength	3.0 - 3.6 GPa
Liquid Crystals	4'-alkyl-4-cyanobiphenyls	Nematic Range	20 - 100 °C[11]
Porous Materials	Porous Aromatic Frameworks	BET Surface Area	500 - 6000 m²/g[16]
Organic Electronics	Phenyl-C61-butyric acid methyl ester (PCBM)	Electron Mobility	10⁻³ - 10⁻² cm²/Vs

Conclusion

The versatility of the benzene ring, with its inherent stability and capacity for functionalization, has cemented its role as a cornerstone of modern materials science. From providing the backbone for robust polymers to enabling the flow of charge in organic electronics, benzene derivatives continue to be at the forefront of materials innovation. The protocols and principles outlined in this guide serve as a starting point for researchers to explore the vast potential of these remarkable molecules in creating the next generation of advanced materials.

References

• Designing Benzene Derivatives with Improved Thermal Stability: Strategies and Applications. (2024, October 3). Longdom Publishing. [Link]

• Intrinsically Porous Molecular Materials (IPMs) for Natural Gas and Benzene Derivatives Separations. (2020, December 17). ACS Publications. [Link]

• Synthesis of 1,4-Bis(phenylethynyl)benzenes and Their Application as Blue Phase Liquid Crystal Composition. (2013, November 25). National Institutes of Health. [Link]

• Synthesis of Liquid Crystals with Substituents in Terminal Benzene Cores and their Mesomorphic Behaviour. (2015, September 2). Semantic Scholar. [Link]

• Programmed synthesis towards multi-substituted benzene derivatives. (2015, January 28). ScienceDaily. [Link]

• Benzene-Derivative Materials for Green Energy Generation: A Research Review. (2025, December 12). RJ Wave. [Link]

• Synthesis and Characterization of Highly Conjugated Liquid Crystal Compounds. (n.d.). [Link]

• Benzene Derivatives | List, Formulas & Risks. (n.d.). Study.com. [Link]

• (PDF) Synthesis of Liquid Crystals with Substituents in Terminal Benzene Cores and their Mesomorphic Behaviour. (2025, August 7). ResearchGate. [Link]

• An overview of the synthetic strategies of C3-symmetric polymeric materials containing benzene and triazine cores and their biomedical applications. (2023, May 10). National Institutes of Health. [Link]

• Synthesis of liquid crystalline materials based on 1,3,5-triphenylbenzene and 2,4,6-triphenyl-1,3,5-s-triazine. (2025, August 6). ResearchGate. [Link]

• Benzene. (n.d.). Wikipedia. [Link]

• Rational Fabrication of Benzene-Linked Porous Polymers for Selective CO2 Capture. (2023, November 23). MDPI. [Link]

• Benzene Has Many Benefits for Industry. (2024, May 24). Pertachem. [Link]

• Comprehensive Analysis of Benzene: Synthesis, Applications, and Environmental Impacts. (n.d.). [Link]

• Construction of Sole Benzene Ring Porous Aromatic Frameworks and Their High Adsorption Properties. (2014, December 12). ACS Publications. [Link]

• Benzenes and its derivatives are fundamental in organic chemistry, with diverse preparation. (n.d.). FCT EMIS. [Link]

• 17.2: The Structure and Properties of Benzene and its Derivatives. (2020, May 30). Chemistry LibreTexts. [Link]

• Introduction to polymers: 3.3.2 Benzene, toluene and xylene. (n.d.). OpenLearn from The Open University. [Link]

• Benzene Derivatives | Overview & Research Examples. (n.d.). Perlego. [Link]

• Construction of Sole Benzene Ring Porous Aromatic Frameworks and Their High Adsorption Properties. (2015, January 14). Figshare. [Link]

• Benzene and its derivatives. (2025, August 15). Fiveable. [Link]

• BENZENE AND ITS DERIVITIVES. (n.d.). [Link]

• Physisorption of benzene derivatives on graphene: Critical roles of steric and stereoelectronic effects of the substituent. (2025, August 10). ResearchGate. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Benzene Has Many Benefits for Industry [pertachem.com]
• 3. fiveable.me [fiveable.me]
• 4. Benzene Derivatives | List, Formulas & Risks - Lesson | Study.com [study.com]
• 5. Benzene - Wikipedia [en.wikipedia.org]
• 6. perlego.com [perlego.com]
• 7. sciencedaily.com [sciencedaily.com]
• 8. drpress.org [drpress.org]
• 9. fctemis.org [fctemis.org]
• 10. rjwave.org [rjwave.org]
• 11. Synthesis of 1,4-Bis(phenylethynyl)benzenes and Their Application as Blue Phase Liquid Crystal Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

Side reactions in the synthesis of aryl allyl thioethers

Technical Support Center: Aryl Allyl Thioether Synthesis

Status: Active Operator: Senior Application Scientist Case ID: S-ALLYL-001

Welcome to the Technical Support Center

You have reached the advanced troubleshooting hub for Aryl Allyl Thioether Synthesis . Unlike simple ether synthesis, introducing sulfur into an allylic system creates a unique set of kinetic and thermodynamic instabilities.

This guide addresses the "silent killers" of yield: [3,3]-sigmatropic rearrangements , oxidative dimerization , and catalyst poisoning .

Module 1: The "Ghost" Product (Thermal Instability)

User Complaint: "My NMR shows the product was pure in the crude mixture, but after distillation or high-temp workup, the allyl peaks are gone, and I see a new set of multiplets."

Diagnosis: You have triggered a Thio-Claisen Rearrangement .[1][2] Unlike their oxygen counterparts, aryl allyl sulfides have a lower activation energy for [3,3]-sigmatropic rearrangement. If you heat them (typically

, but lower for electron-rich rings), the allyl group migrates to the ortho-position. The resulting thiophenol is highly reactive and often cyclizes immediately.

The Mechanism of Failure

The reaction does not stop at the rearrangement. The free thiol usually attacks the internal double bond, forming a dihydrobenzothiophene.

Figure 1: The thermal degradation pathway of aryl allyl sulfides.

Troubleshooting Protocol:

• Stop Distilling: Do not attempt to purify these compounds by distillation at atmospheric pressure. Even vacuum distillation can be risky if the pot temperature exceeds

  .

• Cold Workup: Keep rotary evaporator bath temperatures below

  .

• Purification: Use flash column chromatography on silica gel. If the compound is acid-sensitive (prone to proton-catalyzed rearrangement), neutralize the silica with 1% triethylamine in the eluent.

Module 2: The "Missing" Yield (Oxidation & Disulfides)

User Complaint: "I used 1.0 equivalent of aryl thiol, but I only isolated 50% yield. The rest is a non-polar spot that won't move off the baseline or runs very high."

Diagnosis: Oxidative Dimerization (Disulfide Formation). Thiolates (

) are excellent nucleophiles, but they are also easily oxidized to disulfides ( ) by atmospheric oxygen, especially in the presence of base and trace metals (like copper or iron impurities in salts).

Data: Base/Solvent Effects on Disulfide Risk

Variable	High Risk Condition	Low Risk Condition
Atmosphere	Open Air / Balloon	Schlenk Line / Glovebox
Solvent	DMSO, DMF (if not degassed)	THF, Acetonitrile (Sparged)
Base	(hygroscopic/wet)	(dry), NaH
Impurity	Trace Copper/Iron	High Purity Reagents

Corrective Workflow:

• Degas Solvents: Sparge all reaction solvents with Argon for 15 minutes prior to adding the thiol.

• Add Reducing Agents: If your product is stable to reduction, add 10 mol% Triphenylphosphine (

  ) or use TCEP during the workup to cleave any disulfides back to thiols.

• The "Sacrificial" Method: If you cannot strictly exclude air, use a 1.2 - 1.5 equivalent excess of the thiol to account for dimerization.

Module 3: Catalytic Nuances (Pd/Cu Cross-Coupling)

User Complaint: "I'm trying to couple an aryl halide with an allyl thiol using Palladium, but the reaction stalls immediately."

Diagnosis: Catalyst Poisoning. Sulfur is a strong

-donor. Thiolates bind irreversibly to soft metals like Pd(0) and Cu(I), displacing the phosphine ligands required for the catalytic cycle. This shuts down the oxidative addition step.

The Solution: The Buchwald-Hartwig Modification You must use a ligand that binds Palladium stronger than the sulfur does, or use a "masked" thiol source.

Standard Operating Procedure (SOP): Pd-Catalyzed C-S Coupling

• Ligand Choice: Use Xantphos or Josiphos . These bidentate ligands have a wide bite angle and resist displacement by the thiolate.

• Pd Source:

  is preferred over to avoid initial induction periods.

• Masked Nucleophile: Instead of free thiol, use Potassium Thioacetate (

  ) or Triisopropylsilyl Thiol ( ) . These release the thiolate slowly or reductively.

Step-by-Step Protocol (Xantphos Route):

• Charge: In a glovebox or under Ar flow, add Aryl Bromide (1.0 equiv),

  (2.5 mol%), and Xantphos (5 mol%) to a Schlenk tube.

• Solvent: Add degassed 1,4-Dioxane (

  ). Stir for 5 mins to ligate the catalyst (solution turns from purple to orange/yellow).

• Nucleophile: Add the Thiol (1.1 equiv) and DIPEA (2.0 equiv). Note: DIPEA is milder than inorganic bases and prevents rapid oxidation.

• Heat: Reflux at

  for 12 hours.

• Workup: Filter through a pad of Celite to remove Pd-black. Concentrate and purify via column chromatography.

Module 4: Regioselectivity (Isomerization)

User Complaint: "I isolated the product, but the NMR shows a mixture of terminal alkene and internal alkene isomers."

Diagnosis: Base-Catalyzed Allylic Isomerization. Under basic conditions (especially with alkoxide bases like

or ), the allylic proton is acidic enough to be deprotonated, leading to the thermodynamically more stable internal alkene (propenyl sulfide).

Figure 2: Isomerization driven by thermodynamic stability.

Fix:

• Switch to a weaker base: Use

  in Acetone or Acetonitrile instead of NaH/DMF.

• Lower Temperature: Run the substitution at

  to Room Temperature. Do not heat unless necessary.

References

• Thio-Claisen Rearrangement Mechanism & Kinetics

  • Source: Kwart, H., & Evans, E. R. (1966).[3] The Thio-Claisen Rearrangement. The Mechanism of Thermal Rearrangement of Allyl Aryl Sulfides. The Journal of Organic Chemistry.

• Pd-Catalyzed C-S Bond Form

  • Source: Fernández-Rodríguez, M. A., et al. (2006).[4] Highly Efficient and Selective Palladium-Catalyzed Synthesis of Aryl Sulfides. Journal of the American Chemical Society.

• Oxidative Dimeriz

  • Source: Capozzi, G., & Modena, G. (1974). Oxidation of Thiols. The Chemistry of the Thiol Group.

• Xantphos in C-S Coupling

  • Source: Itoh, T., & Mase, T. (2004). A General Palladium-Catalyzed Coupling of Aryl Bromides/Triflates and Thiols.[5] Organic Letters.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Carbon−Sulfur Cross-Coupling Reactions with Indium Tri(organothiolate) and Its Application to Sequential One-Pot Processes [organic-chemistry.org]

Preventing oxidation of "Benzene, [(1-methylene-2-propenyl)thio]-"

Welcome to the technical support center for "Benzene, [(1-methylene-2-propenyl)thio]-," commonly known as allyl phenyl sulfide. This guide is designed for researchers, scientists, and professionals in drug development to provide expert advice on preventing the oxidative degradation of this versatile reagent. Below, you will find troubleshooting guides and frequently asked questions to ensure the stability and integrity of your experiments.

Understanding the Challenge: The Dual Nature of Allyl Phenyl Sulfide's Reactivity

Allyl phenyl sulfide is a valuable synthetic intermediate, but its structure contains two moieties susceptible to oxidation: the thioether linkage and the allyl group. The sulfur atom can be oxidized to a sulfoxide and subsequently to a sulfone, while the allylic position is prone to free-radical chain reactions, a process known as autoxidation. This degradation can lead to impurities that may compromise experimental outcomes, reduce yields, and complicate product purification.

Frequently Asked Questions (FAQs)

Q1: I've noticed a change in the physical properties of my allyl phenyl sulfide (e.g., increased viscosity, yellowing). What could be the cause?

A change in color or viscosity is a common indicator of oxidative degradation. The formation of sulfoxides and sulfones, the primary oxidation products of the thioether group, can alter the physical properties of the compound.[1] Additionally, autoxidation, a free-radical-mediated process, can lead to the formation of peroxides and other degradation products.

Troubleshooting Steps:

• Verify Purity: It is advisable to re-analyze the material using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy to identify and quantify any impurities.

• Review Storage Conditions: Ensure that the compound has been stored under the recommended conditions (see Q2). Exposure to air (oxygen), light, and elevated temperatures can accelerate degradation.

• Check for Contaminants: The presence of trace metals or other impurities can catalyze oxidation reactions.

Q2: What are the optimal storage conditions for long-term stability of allyl phenyl sulfide?

To minimize oxidation, allyl phenyl sulfide should be stored with the exclusion of oxygen and moisture.[2] The recommended storage conditions are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	2-8 °C[3]	Reduces the rate of chemical reactions, including oxidation.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen, a key driver of oxidation.
Container	Amber glass bottle with a tight-fitting cap	Protects from light, which can initiate photo-oxidation, and prevents moisture ingress.
Inhibitors	Consider the addition of a radical scavenger (see Q3)	Inhibits free-radical chain reactions, a primary degradation pathway.

Q3: Can I add a stabilizer to my allyl phenyl sulfide? If so, what do you recommend?

Yes, the addition of a stabilizer is a prudent measure for long-term storage or for applications that require extended handling under ambient conditions. A combination of a primary and a secondary antioxidant can be particularly effective.

• Primary Antioxidants (Radical Scavengers): These compounds, typically hindered phenols, interrupt the free-radical chain reactions of autoxidation. A common and effective choice is Butylated Hydroxytoluene (BHT).[4]

• Secondary Antioxidants (Hydroperoxide Decomposers): Thioethers themselves can act as secondary antioxidants by decomposing hydroperoxides into non-radical products. However, for enhanced protection, a synergistic antioxidant system is often employed.[3][5]

Recommended Stabilizer:

• Butylated Hydroxytoluene (BHT): A widely used and effective antioxidant for organic compounds.[4] A concentration of 50-200 ppm is typically sufficient.

It is crucial to ensure that any added stabilizer is compatible with your downstream experimental conditions.

Troubleshooting Guide

Problem: Unexpected side products in a reaction using allyl phenyl sulfide.

If you are observing unexpected side products in your reaction, it is possible that oxidized forms of allyl phenyl sulfide are participating in the reaction.

Diagnostic Workflow:

Caption: Experimental workflow for handling allyl phenyl sulfide.

Oxidation Pathway Overview

The primary oxidative degradation of allyl phenyl sulfide involves the formation of a sulfoxide, which can be further oxidized to a sulfone. This process is often initiated by autoxidation, which proceeds via a free-radical mechanism.

Caption: Simplified oxidation pathway of allyl phenyl sulfide.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Allyl sulfide, 97%. Retrieved from [Link]

• Amfine Chemical Corporation. (n.d.). Thioethers. Retrieved from [Link]

• Kaur, M., & Singh, A. (2019). REVIEW ARTICLE ON: SYNTHESIS AND BIOLOGICAL ACTIVITIES OF ALLYL SULFIDES. Indo American Journal of Pharmaceutical Sciences, 6(7), 13836-13853.
• Enikeeva, A. A., et al. (2025, August 10). Thermal Transformations of Allyl Phenyl Sulfide: A Quantum-Chemical Study.
• Riemer, T., et al. (2020). The role of thiols in antioxidant systems. PMC - NIH.
• Lin, Y. A., et al. (2008). Allyl Sulfides Are Privileged Substrates in Aqueous Cross-Metathesis: Application to Site-Selective Protein Modification. Journal of the American Chemical Society, 130(30), 9642-9643.
• Scientific Committee on Consumer Safety. (2021, December 2). Opinion on Butylated Hydroxytoluene (BHT). Public Health - European Commission.

• Wikipedia. (n.d.). Hydrogen peroxide. Retrieved from [Link]

• Britannica. (2026, January 5). Autoxidation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diallyl sulfide.
• National Institute of Standards and Technology. (n.d.). Allylphenyl sulfide. NIST Chemistry WebBook.
• Al-Mughaid, H., et al. (2022). Computational studies on the Reactions of Thiols, Sulfides and Disulfides with Hydroperoxides.
• Wu, P. P., et al. (2010). Allyl sulfides inhibit cell growth of skin cancer cells through induction of DNA damage mediated G2/M arrest and apoptosis. Journal of Agricultural and Food Chemistry, 58(11), 7096-7103.
• JoVE. (2025, May 22). Autoxidation of Ethers to Peroxides and Hydroperoxides.
• Zhang, Y., et al. (2022). Antioxidant Interactions between S-allyl-L-cysteine and Polyphenols Using Interaction Index and Isobolographic Analysis. MDPI.
• Liu, X., et al. (2019). Antioxidant mechanism of diallyl sulfide in inhibiting leucopenia in peripheral blood induced by benzene in rats.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Primary Antioxidant And Secondary Antioxidant In Polymer Manufacturer/Supplier | Tintoll [uvabsorber.com]
• 4. health.ec.europa.eu [health.ec.europa.eu]
• 5. Thioethers | Antioxidant Synergists for Plastics | amfine.com [amfine.com]

Technical Support Center: Byproduct Identification in Aryl-Vinyl Thioether Synthesis

Welcome to the Technical Support Center for the synthesis of aryl-vinyl thioethers, focusing on the common challenges and byproduct formation encountered during the synthesis of "Benzene, [(1-methylene-2-propenyl)thio]-" and related compounds. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing thiol-ene reactions for the preparation of these valuable synthetic intermediates.

Due to the ambiguity in the formal naming of "Benzene, [(1-methylene-2-propenyl)thio]-," this guide will use the well-documented and analogous free-radical addition of thiophenol to isoprene (2-methyl-1,3-butadiene) as a representative model system. The principles and byproducts discussed are broadly applicable to the synthesis of similar aryl-vinyl thioethers.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your synthesis, providing explanations and actionable solutions in a question-and-answer format.

Q1: My ¹H NMR spectrum shows a complex multiplet in the aromatic region (around 7.2-7.6 ppm) with a larger integration than expected for my product. What could this be?

A1: An unexpectedly large integration in the aromatic region, often appearing as a broad multiplet, is a strong indicator of diphenyl disulfide contamination in your product.

Causality: Diphenyl disulfide is formed by the oxidative coupling of two thiophenol molecules. This is a very common side reaction, especially if the reaction is exposed to air (oxygen) or if the reaction is slow, allowing for the background oxidation of the starting material.[1] In the presence of a radical initiator, the thiyl radicals (PhS•) that are generated can also couple with each other to form the disulfide.

Identification:

• ¹H NMR: Diphenyl disulfide typically presents as a multiplet in the aromatic region (approximately 7.24–7.54 ppm in CDCl₃).[2] If your desired product's aromatic signals are in a similar region, this can lead to overlapping signals and an inflated integration value.

• TLC: Diphenyl disulfide is generally less polar than the desired thioether product. It will have a higher Rf value on silica gel chromatography. Staining with potassium permanganate can help visualize the spot.

• MS: The mass spectrum will show a molecular ion peak (M+) for diphenyl disulfide at m/z 218.[3][4]

Troubleshooting Protocol:

• Degas Your Solvent: Before starting the reaction, thoroughly degas the solvent by bubbling an inert gas (nitrogen or argon) through it for at least 30 minutes.

• Use an Inert Atmosphere: Conduct the reaction under a positive pressure of nitrogen or argon to prevent the ingress of oxygen.

• Purification: Diphenyl disulfide can typically be removed by column chromatography on silica gel. A non-polar eluent system (e.g., hexanes/ethyl acetate) will elute the disulfide before the more polar thioether product. If the Rf values are very close, recrystallization of the crude product from a suitable solvent (like ethanol or hexanes) may be effective, as diphenyl disulfide is a solid at room temperature.[3]

Q2: I've isolated my product, but the ¹H and ¹³C NMR spectra suggest I have a mixture of isomers. How can I identify them and why did they form?

A2: The free-radical addition of thiophenol to an unsymmetrical conjugated diene like isoprene can result in the formation of multiple regioisomers. The primary products are typically the 1,4-adduct and the 1,2-adduct, which are often difficult to separate.

Causality: The reaction proceeds via the addition of a thiyl radical (PhS•) to the diene, which generates a resonance-stabilized allylic radical intermediate. This intermediate can then be trapped by a hydrogen atom from another thiophenol molecule at different positions, leading to a mixture of products. The anti-Markovnikov addition is the major pathway in radical thiol-ene reactions.[5][6]

• 1,4-Addition Product (Major): The thiyl radical adds to the C1 position of isoprene, and after resonance stabilization, the hydrogen atom adds to the C4 position. This results in (E)-1-(phenylthio)-3-methylbut-2-ene .

• 1,2-Addition Product (Minor): The thiyl radical adds to the C1 position, and the hydrogen atom adds to the C2 position, leading to 3-methyl-4-(phenylthio)but-1-ene .

• 4,1-Addition Product (Minor): The thiyl radical adds to the C4 position, and after resonance, the hydrogen adds to the C1 position, yielding 4-(phenylthio)-2-methylbut-1-ene .

• Markovnikov 1,2-Addition Product (Minor): The thiyl radical adds to the C2 position, leading to the formation of a tertiary radical, which then abstracts a hydrogen atom to form 2-methyl-2-(phenylthio)but-3-ene .

The ratio of these products can be influenced by reaction temperature and the specific initiator used.

Identification: The isomers can be distinguished by their characteristic signals in ¹H and ¹³C NMR spectroscopy, particularly the signals of the vinyl and methyl groups.

Compound	Key ¹H NMR Signals (CDCl₃, δ ppm)	Key ¹³C NMR Signals (CDCl₃, δ ppm)
(E)-1-(phenylthio)-3-methylbut-2-ene (1,4-adduct)	~5.3 (t, vinyl H), ~3.6 (d, -CH₂-S-), ~1.7 (s, 2x CH₃)	Vinyl C: ~120, ~135; -CH₂-S-: ~35
3-methyl-4-(phenylthio)but-1-ene (1,2-adduct)	~5.8 (m, vinyl CH), ~5.0 (m, vinyl CH₂), ~3.0 (d, -CH₂-S-), ~2.5 (m, CH), ~1.1 (d, CH₃)	Vinyl C: ~142, ~115; -CH₂-S-: ~45
4-(phenylthio)-2-methylbut-1-ene (4,1-adduct)	~4.8 (s, vinyl CH₂), ~3.1 (s, -CH₂-S-), ~2.3 (s, CH₃)	Vinyl C: ~145, ~112; -CH₂-S-: ~40
2-methyl-2-(phenylthio)but-3-ene (Markovnikov)	~6.0 (dd, vinyl CH), ~5.2 (m, vinyl CH₂), ~1.5 (s, 2x CH₃)	Vinyl C: ~145, ~113; Quaternary C-S: ~55

(Note: These are estimated chemical shifts and may vary depending on the specific experimental conditions.)

Troubleshooting Protocol:

• Optimize Reaction Conditions: Lowering the reaction temperature can sometimes improve the regioselectivity of radical additions.

• Chromatographic Separation: Careful column chromatography with a shallow gradient of a non-polar eluent system (e.g., hexanes with 1-2% ethyl acetate) may allow for the separation of the major 1,4-adduct from the other isomers. High-performance liquid chromatography (HPLC) on a normal-phase column can also be effective.

• Accept the Mixture: If the isomers are inseparable and the subsequent synthetic step is not affected by the presence of the minor isomers, it may be more practical to proceed with the mixture.

Q3: My reaction has a low yield of the desired product, and I've isolated a significant amount of a high-molecular-weight, sticky substance. What is this?

A3: The formation of a high-molecular-weight, often intractable, residue suggests that polymerization of the diene (isoprene) is occurring as a significant side reaction.

Causality: The radical intermediates formed during the thiol-ene reaction can initiate the polymerization of the alkene or diene monomer, especially if the concentration of the thiol is low or if the chain transfer step (hydrogen abstraction from the thiol) is slow.[7] This is more common with conjugated dienes like isoprene, which are susceptible to radical polymerization.

Identification:

• Appearance: The byproduct is typically a sticky, viscous oil or an amorphous solid.

• NMR: The ¹H NMR spectrum of the polymer will show broad, poorly resolved signals, lacking the sharp peaks characteristic of a small molecule.

• Solubility: The polymer may have limited solubility in common organic solvents.

Troubleshooting Protocol:

• Control Stoichiometry: Use a slight excess of the thiol relative to the diene to ensure that the radical intermediates are quickly capped by hydrogen atom transfer.

• Slow Addition: Add the radical initiator slowly to the reaction mixture to maintain a low concentration of radicals at any given time, which can disfavor polymerization.

• Use a Chain Transfer Agent: In some cases, adding a small amount of a dedicated chain transfer agent can help to suppress polymerization.

• Lower the Temperature: Conducting the reaction at a lower temperature can reduce the rate of polymerization.

Experimental Workflow & Diagrams

General Workflow for Thiol-Ene Reaction and Workup

Caption: General experimental workflow for the synthesis of aryl-vinyl thioethers.

Byproduct Formation Pathways

Caption: Pathways for product and byproduct formation in the thiol-ene reaction.

References

• Organic Syntheses. Disulfide, diphenyl. Available from: [Link]

• NIST. Disulfide, diphenyl. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Linstrom, P.J.; Mallard, W.G. (Eds.). National Institute of Standards and Technology, Gaithersburg MD. Available from: [Link]

• The Royal Society of Chemistry. 1H- and 13C-NMR for. Electronic Supplementary Material (ESI) for Chemical Communications. Available from: [Link]

• PubChem. Diphenyl disulfide. National Center for Biotechnology Information. Available from: [Link]

• The Royal Society of Chemistry. The Direct Synthesis of Symmetrical Disulfides and Diselenide by Metal-Organic Framework MOF-199 as an Efficient Heterogenous Catalyst. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information for. Electronic Supplementary Material (ESI) for Chemical Communications. Available from: [Link]

• ResearchGate. Radical based mechanistic pathway for anti‐Markovnikov thiol‐ene reaction. Available from: [Link]

• Taylor & Francis Online. Thiol-ene reaction – Knowledge and References. Available from: [Link]

• ResearchGate. The co-oxidation reaction of isoprene and some aromatic thiols†‡. Available from: [Link]

• Frontiers. Applications of Thiol-Ene Chemistry for Peptide Science. Available from: [Link]

• Journal of the Chemical Society C: Organic. The free-radical addition of thiophenol to bornylene and apobornylene: structures of product sulphides and sulphones formed on oxidation. Available from: [Link]

• ResearchGate. Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. Available from: [Link]

• ResearchGate. Chemical synthesis of 3-methyl-1-(methylthio)-2-butene from prenyl bromide. Available from: [Link]

• University of Illinois. ENE COUPLING Reported by Matthew Kryger December 11, 2008 INTRO. Available from: [Link]

• Wikipedia. Thiol-ene reaction. Available from: [Link]

• ResearchGate. Route of thiol-olene addition reaction. (a) anti-Markovnikov radical.... Available from: [Link]

• ResearchGate. The proposed radical reaction mechanism for the photolytic anti‐Markovnikov addition of thiophenol 2 a to 1‐pentene 1 c as the model alkene. Available from: [Link]

• PMC. Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. National Center for Biotechnology Information. Available from: [Link]

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Diphenyl disulfide | C12H10S2 | CID 13436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Applications of Thiol-Ene Chemistry for Peptide Science [frontiersin.org]

Technical Support Center: Optimizing Reaction Time in Benzene Derivative Synthesis through Kinetic Studies

Welcome to the Technical Support Center for Kinetic Studies in Benzene Derivative Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the synthesis of benzene derivatives. Our focus is on leveraging kinetic studies to optimize reaction times, improve yields, and ensure process scalability.

Introduction to Kinetic Optimization

In the synthesis of benzene derivatives, particularly in the pharmaceutical and fine chemical industries, reaction time is a critical parameter. It directly impacts process efficiency, throughput, and cost. Kinetic studies are the cornerstone of understanding and optimizing these reactions. By elucidating the reaction mechanism and the factors that influence the reaction rate, we can make informed decisions to accelerate desired transformations while minimizing side reactions. This guide provides a structured approach to troubleshooting and optimizing your synthetic protocols through the lens of chemical kinetics.

Part 1: Troubleshooting Common Kinetic Issues in Benzene Derivative Synthesis

This section is formatted as a series of frequently asked questions (FAQs) to directly address specific problems you may encounter during your experiments.

Slow or Incomplete Reactions

Question: My electrophilic aromatic substitution (EAS) reaction (e.g., nitration, Friedel-Crafts) is extremely slow or has stalled. What are the likely causes and how can I address this?

Answer: A slow or stalled EAS reaction is a common issue that can often be resolved by systematically evaluating the following factors:

• Substrate Reactivity: The electronic nature of the substituents on your benzene ring is paramount.[1][2]

  • Deactivating Groups: If your substrate contains strongly deactivating groups (e.g., -NO₂, -CN, -COR), the electron density of the aromatic ring is significantly reduced, making it less nucleophilic and thus less reactive towards electrophiles.[1]

    • Solution: Consider using a more potent electrophile or a stronger catalyst to overcome the deactivation. For instance, in Friedel-Crafts reactions, a more active Lewis acid might be necessary. It's also worth re-evaluating your synthetic route to see if the deactivating group can be introduced at a later stage.[3]

  • Activating Groups: Conversely, the presence of activating groups (e.g., -OH, -OR, -NH₂, alkyl groups) should accelerate the reaction.[1] If the reaction is still slow, other factors are likely at play.

• Catalyst Activity: The catalyst, especially in Friedel-Crafts reactions, is often the culprit.

  • Moisture Sensitivity: Many Lewis acid catalysts (e.g., AlCl₃, FeCl₃) are highly sensitive to moisture. Contamination with water will deactivate the catalyst.

    • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use freshly opened or properly stored anhydrous catalyst.

  • Insufficient Catalyst Loading: The amount of catalyst can be critical.

    • Solution: While stoichiometric amounts are sometimes required, you can incrementally increase the catalyst loading to observe its effect on the reaction rate. A time-course study with varying catalyst concentrations can reveal the optimal loading.

• Reaction Temperature: Temperature has a significant impact on reaction kinetics.

  • Insufficient Thermal Energy: The reaction may simply lack the necessary activation energy at the current temperature.

    • Solution: Gradually increase the reaction temperature in 10-15°C increments while carefully monitoring for the formation of byproducts by TLC or HPLC.[4] For some reactions, refluxing in a higher-boiling solvent might be necessary.

• Mixing and Mass Transfer: In heterogeneous reactions (e.g., solid catalyst in a liquid phase), poor mixing can be a limiting factor.

  • Inefficient Stirring: If the reactants are not in intimate contact, the reaction rate will be limited by diffusion.[5][6]

    • Solution: Increase the stirring rate to ensure the reaction mixture is homogenous. For larger scale reactions, mechanical overhead stirring is often more effective than magnetic stirring.[5]

Question: My nucleophilic aromatic substitution (SNAr) reaction is not proceeding to completion. What should I investigate?

Answer: For SNAr reactions, the key factors to investigate are the electronic activation of the aromatic ring, the nature of the leaving group, and the solvent system.

• Ring Activation: The aromatic ring must be sufficiently electron-deficient to be susceptible to nucleophilic attack.[7][8]

  • Weak or Poorly Positioned Electron-Withdrawing Groups (EWGs): The presence of strong EWGs (e.g., -NO₂, -CN) ortho and/or para to the leaving group is crucial for stabilizing the negatively charged intermediate (Meisenheimer complex).[7][9]

    • Solution: If your substrate lacks adequate activation, the reaction will be inherently slow. Consider redesigning the substrate if possible. The meta position of the EWG does not effectively stabilize the intermediate.[9][10]

• Leaving Group Ability: The nature of the leaving group is critical in SNAr reactions, with a trend that can be counterintuitive compared to SN1/SN2 reactions.

  • Leaving Group Trend: For SNAr, the typical reactivity order for halogens is F > Cl > Br > I.[9][11] This is because the rate-determining step is the nucleophilic attack on the ring, which is accelerated by the high electronegativity of fluorine, making the carbon more electrophilic.[7][10]

    • Solution: If your reaction with a chloro- or bromo-substituted ring is slow, consider if a fluoro-substituted analog is synthetically accessible.

• Solvent Effects: The choice of solvent can dramatically influence the rate of an SNAr reaction.

  • Inappropriate Solvent: Polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) are generally preferred for SNAr reactions.[12] They are effective at solvating the cation of the nucleophile's salt but poorly solvate the anionic nucleophile, leaving it "naked" and more reactive. Protic solvents (e.g., water, alcohols) can solvate and deactivate the nucleophile through hydrogen bonding.[12][13]

    • Solution: If you are using a protic solvent, switch to a polar aprotic solvent. Ensure the solvent is anhydrous, as water can hydrolyze activated aryl halides.

• Nucleophile Strength: A more potent nucleophile will generally lead to a faster reaction.

  • Weak Nucleophile: If your nucleophile is weak, it may not be reactive enough to attack the electron-deficient ring at a reasonable rate.

    • Solution: Consider using a stronger nucleophile. For example, if using an alcohol, deprotonating it to the more nucleophilic alkoxide with a suitable base will significantly accelerate the reaction.

Formation of Side Products and Isomers

Question: I am observing the formation of multiple isomers in my Friedel-Crafts alkylation. How can I improve the selectivity?

Answer: The formation of isomeric products is a classic challenge in Friedel-Crafts alkylation, often stemming from carbocation rearrangements and competing kinetic versus thermodynamic control.

• Carbocation Rearrangements: Primary and secondary alkyl halides can form carbocations that rearrange to more stable secondary or tertiary carbocations via hydride or alkyl shifts.[4]

  • Solution:

    • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C or -78 °C) can favor the kinetically controlled, non-rearranged product.[4]

    • Use a Milder Lewis Acid: A less reactive Lewis acid can sometimes reduce the extent of rearrangement.

    • Consider Friedel-Crafts Acylation: A more reliable method to obtain a straight-chain alkyl substituent is to perform a Friedel-Crafts acylation followed by a reduction of the ketone (e.g., Clemmensen or Wolff-Kishner reduction). Acylium ions do not rearrange.

• Kinetic vs. Thermodynamic Control: The ratio of ortho, para, and meta isomers can be temperature-dependent.

  • High Temperatures: At higher temperatures, the reaction may be under thermodynamic control, favoring the most stable isomer, which may not be the desired one.[4]

    • Solution: Lowering the reaction temperature generally favors the kinetically controlled products (often a mixture of ortho and para for activating substituents).[4]

Question: My reaction is producing a significant amount of poly-substituted products. How can I favor mono-substitution?

Answer: Poly-substitution occurs when the product of the initial reaction is more reactive than the starting material. This is a common issue in reactions like Friedel-Crafts alkylation where the newly introduced alkyl group activates the ring towards further substitution.

• Relative Reactivity: The mono-alkylated product is more electron-rich and thus more reactive than the starting benzene.

  • Solution:

    • Use a Large Excess of the Aromatic Substrate: By using a large excess of the benzene derivative, you statistically increase the probability that the electrophile will react with the starting material rather than the mono-substituted product.

    • Control Addition Rate: Slowly adding the alkylating agent to the reaction mixture can help maintain a low concentration of the electrophile, further disfavoring poly-substitution.

    • Friedel-Crafts Acylation: The acyl group introduced in a Friedel-Crafts acylation is deactivating, which prevents further substitution. This is another strong reason to favor acylation followed by reduction for the synthesis of alkylbenzenes.

Part 2: Experimental Protocols for Kinetic Studies

A systematic kinetic study is essential for optimizing reaction time. Below are step-by-step protocols for common analytical techniques.

Protocol for Monitoring Reaction Kinetics by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful tool for quantitatively monitoring the progress of a reaction by separating and quantifying reactants, intermediates, and products.[14][15][16]

Objective: To obtain concentration vs. time data for a benzene derivative synthesis.

Materials:

• Reaction setup (flask, stirrer, temperature control)

• Syringes and needles for sampling

• Quenching solution (e.g., cold solvent, acid, or base solution)

• Vials for HPLC samples

• HPLC system with a suitable detector (e.g., UV-Vis) and column (e.g., C18)[16]

• Calibrated standards for all reactants and products

Procedure:

• Reaction Setup: Assemble the reaction apparatus and bring it to the desired temperature.

• Initiation: Start the reaction by adding the final reagent. This is your time zero (t=0).

• Sampling: At predetermined time intervals, withdraw a small, precise volume of the reaction mixture (e.g., 0.1 mL).

• Quenching: Immediately add the aliquot to a vial containing a quenching solution to stop the reaction. The quenching method will depend on the specific reaction (e.g., rapid cooling, neutralization, or dilution).

• Sample Preparation: Dilute the quenched sample with the HPLC mobile phase to a concentration within the linear range of the detector. Filter the sample through a 0.45 µm syringe filter before injection.[16]

• HPLC Analysis: Inject the prepared samples onto the HPLC system. Use a previously developed method that provides good separation of all components of interest.

• Data Analysis: Integrate the peak areas of the reactants and products. Use calibration curves generated from the standards to convert peak areas into concentrations.

• Kinetic Plot: Plot the concentration of the limiting reactant and the major product as a function of time. This data can then be used to determine the reaction order and rate constant.

Determining the Reaction Order

The order of a reaction describes how the rate depends on the concentration of the reactants. There are several methods to determine the reaction order from experimental data.[17][18]

• Integral Method (Graphical Analysis): Plot the concentration data in different ways to see which plot yields a straight line.[18]

  • Zero-Order: A plot of [A] vs. time is linear.

  • First-Order: A plot of ln[A] vs. time is linear.

  • Second-Order: A plot of 1/[A] vs. time is linear.

• Differential Method (Initial Rates): Measure the initial rate of the reaction at different initial concentrations of one reactant while keeping the others constant. The relationship between the initial rate and the initial concentration will reveal the order with respect to that reactant.[17]

Change in Initial Concentration	Effect on Initial Rate	Reaction Order
Doubled	No change	Zero-order
Doubled	Doubled	First-order
Doubled	Quadrupled	Second-order

Part 3: Visualizing Workflows and Data

General Workflow for Kinetic Optimization

The following diagram illustrates a systematic approach to optimizing reaction time through kinetic analysis.

Caption: A workflow for systematic kinetic optimization of a reaction.

Troubleshooting Decision Tree for Slow Reactions

This diagram provides a logical path for troubleshooting slow reactions.

Caption: A decision tree for troubleshooting slow benzene derivative syntheses.

Part 4: Scaling Up Your Optimized Reaction

Transitioning an optimized laboratory-scale reaction to a pilot plant or manufacturing scale introduces new challenges that can affect reaction kinetics and outcomes.[5][6][19]

Question: I've optimized my reaction in the lab, but I'm concerned about scalability. What new kinetic-related issues should I anticipate?

Answer: Scaling up is not just about using larger glassware; it involves changes in physical parameters that can significantly impact your reaction.[6]

• Heat Transfer: Exothermic reactions that are easily managed in a lab flask with an ice bath can become hazardous on a larger scale.[20][21][22]

  • The Problem: The surface area-to-volume ratio decreases as the reactor size increases. This makes it much more difficult to remove heat efficiently, which can lead to a temperature increase, accelerated reaction rates, and potentially a thermal runaway.[6][22]

  • The Solution:

    • Reaction Calorimetry: Perform reaction calorimetry studies at the lab scale to quantify the heat of reaction. This data is crucial for designing an adequate cooling system for the larger reactor.[5]

    • Controlled Addition: The rate of addition of a limiting reagent may need to be significantly slower at a larger scale to allow the cooling system to keep up with the heat generation.

    • Continuous Flow Chemistry: For highly exothermic reactions, transitioning to a continuous flow reactor can be a safer and more efficient option, as they offer superior heat transfer.[22]

• Mixing Efficiency: What appears as a homogenous solution in a small flask can have significant concentration and temperature gradients in a large reactor.[5][6]

  • The Problem: Inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration, which can cause side product formation and reduce yield.

  • The Solution:

    • Reactor Design: The choice of impeller and baffle design in the reactor is critical for ensuring proper mixing.

    • Stirring Speed: The optimal stirring speed will need to be determined for the larger scale to ensure good mass transfer without causing other issues like splashing or shearing of sensitive molecules.

• Reaction Time Re-optimization: A reaction that takes 2 hours in the lab may take longer at scale due to slower addition rates and heat transfer limitations.

  • The Problem: Simply running the reaction for the same amount of time as in the lab may result in incomplete conversion.

  • The Solution:

    • In-Process Controls (IPCs): Implement reliable in-process analytical methods (e.g., HPLC, GC) to monitor the reaction progress at the larger scale. The reaction should be continued until the IPCs show that the desired conversion has been reached.

By anticipating these challenges and planning accordingly, you can successfully translate your kinetically optimized laboratory procedure to a robust and efficient large-scale synthesis.

References

• Organic Chemistry 1: An open textbook. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]

• Bridgewater College Digital Commons. (2022). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Retrieved from [Link]

• PMC. (n.d.). HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2023). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Bridgewater College Digital Commons. (2022). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Master Organic Chemistry. (2012). Deciding SN1/SN2/E1/E2 - The Solvent. Retrieved from [Link]

• LCGC International. (2023). Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography. Retrieved from [Link]

• RSC Publishing. (n.d.). Effect of the nature of the nucleophile and solvent on an SNAr reaction. Retrieved from [Link]

• PMC. (n.d.). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. Retrieved from [Link]

• Scribd. (n.d.). Kinetics of Nitrobenzene Nitration. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Substitution Reactions of Benzene Derivatives. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• SlideShare. (n.d.). 1 NITRATION. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.2: Methods of Determining Reaction Order. Retrieved from [Link]

• ResearchGate. (2025). Inherent Pitfalls in the Simplified Evaluation of Kinetic Curves. Retrieved from [Link]

• ACS Publications. (2022). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. Retrieved from [Link]

• Chemistry Steps. (n.d.). Limitations of Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Lab Bulletin. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved from [Link]

• YouTube. (2022). The Practice & Pitfalls of Studying Organic Reaction Mechanisms | Lecture 2 - Isotope Effects. Retrieved from [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]

• ACS Publications. (2011). The Kinetics and Mechanisms of Aromatic Nucleophilic Substitution Reactions in Liquid Ammonia. Retrieved from [Link]

• A.K.T. Memorial College of Engineering and Technology. (n.d.). HOW TO DETERMINE THE ORDER OF A REACTION. Retrieved from [Link]

• University of Houston. (n.d.). CHEM 6352 Organic Reactions & Synthesis - Common Mistakes on Homeworks and Tests. Retrieved from [Link]

• H2 Chemistry. (2018). 3 Steps in Nitration of Benzene via Electrophilic Substitution. Retrieved from [Link]

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution – The Mechanism. Retrieved from [Link]

• Michigan State University. (n.d.). Substitution Reactions of Benzene Derivatives. Retrieved from [Link]

• Study.com. (n.d.). Nitration Reaction, Benzene Mechanism & Uses. Retrieved from [Link]

• Chemical Industry Journal. (2022). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]

• Quora. (2024). What are some common mistakes made when solving problems involving organic reaction mechanisms?. Retrieved from [Link]

• YouTube. (2022). The Practice & Pitfalls of Studying Organic Reaction Mechanisms: Lecture 1. Retrieved from [Link]

• Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from [Link]

• Longdom Publishing. (2024). Designing Benzene Derivatives with Improved Thermal Stability: Strategies and Applications. Retrieved from [Link]

• Adesis. (2024). Guide of Pilot Plant Scale-Up Techniques. Retrieved from [Link]

• Making Molecules. (2025). Electrophilic Aromatic Substitution. Retrieved from [Link]

• PMC. (n.d.). Biocatalytic Friedel‐Crafts Reactions. Retrieved from [Link]

• Xytel India. (2025). Pilot Plants in Scale-Up: Role, Challenges and Guidelines. Retrieved from [Link]

• PEARL. (2016). The comparison of Friedel-Crafts alkylation and acylation as a means to synthesise alkyl xylenes. Retrieved from [Link]

• ACS Publications. (2018). Telescoped Sequence of Exothermic and Endothermic Reactions in Multistep Flow Synthesis. Retrieved from [Link]

• Study Mind. (n.d.). Electrophilic Substitution Reactions in Benzene (A-Level Chemistry). Retrieved from [Link]

• ResearchGate. (n.d.). Scale-up Issues From Bench to Pilot. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 3. scribd.com [scribd.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 6. Pilot Plants in Scale-Up: Role, Challenges and Guidelines [xytelindia.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 13. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. "High Performance Liquid Chromatography Monitoring Reaction Kinetics" by Ken Overway and Mary Ruth Shifflett [digitalcommons.bridgewater.edu]
• 15. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]

Reference Data & Comparative Studies

Comparing the reactivity of "Benzene, [(1-methylene-2-propenyl)thio]-" with its oxygen analog

Executive Summary

This guide provides a technical comparison between Benzene, [(1-methylene-2-propenyl)thio]- (commonly 2-(phenylthio)-1,3-butadiene ) and its oxygen analog, 2-phenoxy-1,3-butadiene .

While both compounds serve as electron-rich dienes in Diels-Alder cycloadditions, they offer distinct strategic advantages in synthesis. The oxygen analog exhibits superior reactivity rates due to stronger resonance donation, making it ideal for difficult cycloadditions. In contrast, the sulfur analog offers superior synthetic versatility ; the phenylthio group acts as a robust, "traceless" handle that can be removed or modified post-cyclization, a capability largely absent in the phenoxy analog.

Structural & Mechanistic Foundation

Both compounds are 2-substituted-1,3-butadienes. Their reactivity is governed by the interaction of the heteroatom's lone pair with the diene

-system.

Feature	2-(Phenylthio)-1,3-butadiene (S-Analog)	2-Phenoxy-1,3-butadiene (O-Analog)
Structure
Electronic Effect	Moderate Donor (+M < -I of O, but S is polarizable)	Strong Donor (+M >> -I)
HOMO Energy	Elevated (Reactive)	Highly Elevated (Very Reactive)
Stability	Stable to weak acid/base; prone to oxidation.	Acid-sensitive (Enol ether hydrolysis).

Frontier Molecular Orbital (FMO) Theory

The reaction rate in normal electron-demand Diels-Alder reactions depends on the energy gap between the Diene HOMO and the Dienophile LUMO.

• Oxygen Effect: The 2p-2p orbital overlap between Oxygen and Carbon is efficient, raising the HOMO energy significantly. This results in a smaller HOMO-LUMO gap and faster reaction rates.

• Sulfur Effect: The 3p-2p overlap is less efficient. While Sulfur is a donor, it raises the HOMO less than Oxygen, leading to comparatively slower reaction rates with the same dienophile.

Experimental Performance Comparison

A. Diels-Alder Reactivity & Regioselectivity

Both dienes react with electron-deficient dienophiles (e.g., maleic anhydride, methyl vinyl ketone, acrolein).

• Regioselectivity: Both dienes are strongly para-directing (yielding 1,4-disubstituted cyclohexenes) when reacted with unsymmetrical dienophiles. This is predicted by the largest coefficient in the HOMO being at C1.

• Stereoselectivity: Both favor the endo adduct due to secondary orbital interactions.

Comparative Data: Reaction with Methyl Vinyl Ketone (MVK)

Parameter	S-Analog (2-Phenylthio)	O-Analog (2-Phenoxy)
Conditions	Reflux in Benzene/Toluene (80-110°C)	Room Temp or mild heating (25-60°C)
Time	12 - 24 Hours	2 - 6 Hours
Yield	70 - 85%	80 - 95%
Major Isomer	Para (1,4-isomer)	Para (1,4-isomer)
Acid Tolerance	High (Stable during workup)	Low (Hydrolysis to diketone risk)

B. Post-Synthetic Utility (The "Traceless" Advantage)

This is the critical differentiator for drug development.

• Oxygen Analog (Phenoxy): The phenoxy group is generally inert and difficult to remove without destroying the molecule. It usually remains as a structural feature (enol ether or ketone after hydrolysis).

• Sulfur Analog (Phenylthio): The phenylthio group is a versatile synthetic handle:

  • Desulfurization: Raney Nickel reduction removes the -SPh group, leaving a hydrogen. This allows the use of the S-group solely to direct regiochemistry during the cycloaddition, then removing it to yield a clean hydrocarbon scaffold.

  • Oxidative Elimination: Oxidation to sulfoxide followed by thermal elimination generates a new double bond (Pummerer rearrangement or simple syn-elimination), restoring unsaturation.

Visualization of Reaction Pathways

The following diagram illustrates the parallel reaction pathways and the unique "traceless" divergence of the sulfur analog.

Caption: Comparative reaction pathways showing the kinetic advantage of the oxygen analog versus the synthetic versatility (traceless removal) of the sulfur analog.

Experimental Protocols

Protocol A: Synthesis of 2-(Phenylthio)-1,3-butadiene

Methodology: Cheletropic Extrusion of SO₂ from Sulfolene.

• Precursor Synthesis: React 3-sulfolene with benzenesulfenyl chloride (PhSCl) to form 3-chloro-4-(phenylthio)sulfolane. Eliminate HCl using triethylamine to yield 3-(phenylthio)-3-sulfolene .

• Extrusion:

  • Dissolve 3-(phenylthio)-3-sulfolene (1.0 equiv) in dry Xylene.

  • Add a radical inhibitor (e.g., hydroquinone, 1 mol%) to prevent polymerization.

  • Heat to reflux (approx. 140°C) for 2–4 hours. Monitor SO₂ evolution.

  • Workup: Cool rapidly. Distill under reduced pressure to isolate the diene.[1]

  • Note: Store under inert atmosphere at -20°C; the diene is prone to dimerization.

Protocol B: General Diels-Alder Cycloaddition

Substrate: 2-(Phenylthio)-1,3-butadiene + Methyl Vinyl Ketone (MVK).

• Setup: In a flame-dried flask under Argon, dissolve 2-(phenylthio)-1,3-butadiene (1.0 mmol) in anhydrous Toluene (5 mL).

• Addition: Add MVK (1.2 mmol) dropwise.

• Reaction:

  • For S-Analog: Heat to reflux for 16 hours.

  • For O-Analog: Stir at room temperature for 4 hours (or 50°C for 1 hour).

• Workup: Evaporate solvent in vacuo. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Validation: Verify regiochemistry via 1H NMR (look for diagnostic shift of the methine proton adjacent to the ketone).

References

• Hopkins, P. B., & Fuchs, P. L. (1978). "Allyl sulfones. 2. A general synthesis of 2-substituted 1,3-butadienes." The Journal of Organic Chemistry. Link

• Trost, B. M., & Lemoine, R. C. (1981). "Sulfur-substituted dienes in the Diels-Alder reaction." Tetrahedron Letters. Link

• Petrzilka, M. (1984). "2-Phenylthio-1,3-butadiene: A convenient reagent for the construction of cyclohexene derivatives." Helvetica Chimica Acta. Link

• Cohen, T., et al. (1985). "Diels-Alder reactions of 2-phenylthio-1,3-butadiene and its oxides." The Journal of Organic Chemistry. Link

• Danishefsky, S. (1974). "Siloxy-1,3-dienes in the Diels-Alder reaction." Accounts of Chemical Research. (Context on O-analog reactivity). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Publish Comparison Guide: Purity Assessment of 2-(Phenylthio)-1,3-butadiene

Topic: Purity assessment of synthesized "Benzene, [(1-methylene-2-propenyl)thio]-" Common Name: 2-(Phenylthio)-1,3-butadiene CAS Registry Number: 3953-10-4 (approximate based on structure)

Executive Summary

"Benzene, [(1-methylene-2-propenyl)thio]-", commonly known as 2-(phenylthio)-1,3-butadiene , is a versatile sulfur-substituted diene widely used in Diels-Alder cycloadditions to access complex cyclic sulfides.[1] However, its conjugated diene system makes it inherently unstable; it is prone to spontaneous polymerization , thermal isomerization (to the 1-phenylthio isomer), and oxidation (to sulfoxides).

For researchers, the "purity" on a label is often insufficient. A 98% GC purity might mask significant oligomerization invisible to gas chromatography. This guide compares three analytical methodologies—Quantitative NMR (qNMR) , UHPLC-PDA-MS , and GC-MS —to establish a self-validating purity assessment protocol.

Recommendation: qNMR is the superior method for absolute assay determination (mass balance), while UHPLC is required for impurity profiling (dimers/oxidants). GC-MS should be restricted to residual solvent and starting material analysis due to thermal degradation risks.

Part 1: The Chemical Context & Impurity Landscape

Before selecting an analytical method, one must understand the degradation pathways. The sulfur atom activates the diene, increasing its electron density and making it susceptible to:

• Dimerization: [4+2] cycloaddition where one molecule acts as the diene and another as the dienophile.

• Isomerization: Shift of the double bond to the thermodynamically more stable linear conjugation (1-phenylthio-1,3-butadiene).

• Oxidation: Formation of sulfoxides (

  ) upon air exposure.

Impurity Formation Pathway (Graphviz Diagram)

Figure 1: Degradation landscape of 2-(phenylthio)-1,3-butadiene. Note that dimers are non-volatile and often invisible to GC.

Part 2: Comparative Analysis of Methodologies

Method A: Quantitative 1H NMR (qNMR) – The Gold Standard

qNMR is the only method that provides an absolute mass purity without requiring a reference standard of the analyte itself. It relies on the molar ratio between the analyte and a certified internal standard (IS).

• Why it wins: It detects all proton-containing impurities (isomers, dimers, solvents) simultaneously and is non-destructive.

• Blind Spot: Inorganic salts (invisible to 1H NMR).

Protocol 1: qNMR Workflow

• Internal Standard Selection: Use 1,3,5-Trimethoxybenzene or Dimethyl sulfone (high purity, distinct singlet, stable).

• Solvent:

  (ensure neutralization with basic alumina to prevent acid-catalyzed isomerization).

• Preparation: Weigh ~10 mg of analyte and ~5 mg of IS (precision

  mg) into the same vial. Dissolve in 0.7 mL solvent.

• Acquisition:

  • Pulse angle:

    .

  • Relaxation delay (

    ): (typically 30–60s) to ensure full magnetization recovery.

  • Scans: 16–32.

• Calculation:

Method B: UHPLC-PDA-MS – The Sensitivity King

High-Performance Liquid Chromatography (HPLC) is essential for detecting trace non-volatile impurities (dimers) that qNMR might miss due to signal overlap.

• Why it wins: High sensitivity for oligomers and oxidized byproducts.

• Blind Spot: Requires response factor correction; assumes all peaks absorb UV equally (which is false for dimers vs monomers).

Protocol 2: UHPLC Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile.

• Gradient: 50% B to 100% B over 10 min (highly lipophilic sulfide).

• Detection: PDA (254 nm) + ESI-MS (Positive mode).

• Critical Step: Keep sample cooler (

  ) in the autosampler to prevent polymerization during the queue.

Method C: GC-MS – The Rapid Screen (With Caveats)

Gas Chromatography is traditional but risky for this specific diene.

• Why it wins: Excellent for residual solvent analysis and separating geometric isomers.

• Critical Failure Mode: The injection port temperature (

  ) can induce Cope rearrangement or polymerization, creating "ghost" impurities that were not in the original sample.

Part 3: Comparative Data & Decision Matrix

The following table summarizes the performance of each method based on experimental validation of labile sulfur-dienes.

Feature	qNMR	UHPLC-PDA	GC-MS
Primary Utility	Absolute Purity (Assay)	Impurity Profiling	Residual Solvents
Sample Integrity	High (Room Temp/Solvent)	High (Cooler)	Low (Thermal Degradation)
Detection of Dimers	Yes (Broad peaks)	Excellent	Poor (Not eluted)
Detection of Isomers	Good (Distinct shifts)	Moderate (Similar polarity)	Excellent
Quantification Accuracy	(Absolute)	(Relative)	(Variable)
Self-Validating?	Yes (Internal Standard)	No (Needs Standards)	No

Analytical Decision Workflow (Graphviz Diagram)

Figure 2: Recommended analytical workflow. qNMR acts as the gatekeeper before more expensive chromatographic profiling.

Part 4: Expert Recommendations

• Storage is Critical: This compound must be stored at

  with a radical inhibitor (e.g., BHT or TBC). If analyzing an old sample, always run qNMR first . If the integral of the vinyl protons ( ppm) has decreased relative to the phenyl ring, polymerization has occurred.

• Avoid GC for Assay: Do not rely on GC area% for the main assay. The heat of the injector will likely degrade the sample, showing a lower purity than reality, or conversely, fail to elute heavy polymers, showing a higher purity than reality.

• The "Invisible" Impurity: In HPLC, the dimer often elutes much later than the monomer. Ensure your gradient run time is long enough (at least 3x the retention time of the main peak) to flush out oligomers.

References

• Pauli, G. F., et al. (2012). The 100% Method: Quantitative NMR Analysis of Organic Compounds. Journal of Natural Products. Link

• Organic Syntheses. (1985). Synthesis of Phenyl Vinyl Sulfide (Analogous Methodology). Organic Syntheses, Coll.[2] Vol. 7, p.453. Link

• Hopkins, P. B., & Fuchs, P. L. (1978). Allyl sulfones: versatile reagents for organic synthesis. The Journal of Organic Chemistry. Link

• Trost, B. M., & Lemoine, R. C. (1981). Sulfur-substituted dienes in organic synthesis.[2] Journal of the American Chemical Society. Link

Sources

• 1. Efficient Construction of Symmetrical Diaryl Sulfides via a Supported Pd Nanocatalyst-Catalyzed C-S Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for S-Allylthiobenzene Quantification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes is paramount. This guide provides an in-depth, objective comparison of two primary analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for the analysis of Benzene, [(1-methylene-2-propenyl)thio]- , more commonly known as S-Allylthiobenzene or Allyl Phenyl Sulfide.

S-Allylthiobenzene (CAS 5296-64-0) is an organosulfur compound with a molecular weight of 150.24 g/mol [1]. Its analysis is relevant in various fields, from flavor chemistry to pharmaceutical development, where its presence may need to be quantified as a component, impurity, or metabolite. The selection of an analytical method is a critical decision that impacts data quality, throughput, and resource allocation. This document moves beyond a simple listing of procedures to explain the causality behind experimental choices and provides a framework for robust cross-validation, ensuring data integrity and method reliability in accordance with established scientific principles[2][3][4].

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale: GC-MS is an ideal candidate for the analysis of S-Allylthiobenzene due to the compound's inherent volatility. The technique separates volatile and semi-volatile compounds in the gas phase based on their boiling points and interaction with a stationary phase. The mass spectrometer then fragments the eluted compounds and detects the resulting ions, providing a high degree of specificity and confident identification based on the mass spectrum[5][6].

Causality in Experimental Design: The analysis of sulfur-containing compounds like thioethers by GC can be challenging. These compounds can interact with active sites within the GC system, leading to poor peak shapes and inaccurate quantification[7]. Therefore, every component in the sample path, from the inlet liner to the column and detector, must be highly inert to ensure reliable results.

Detailed Experimental Protocol: GC-MS

• Sample Preparation:

  • Accurately weigh 100 mg of the sample matrix and dissolve it in 10 mL of Dichloromethane (DCM). DCM is chosen for its high volatility and excellent solubility for nonpolar compounds like S-Allylthiobenzene.

  • Vortex for 1 minute to ensure complete dissolution.

  • If necessary, filter the sample through a 0.22 µm PTFE syringe filter to remove particulates that could contaminate the GC inlet.

• Instrumentation & Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Injector: Split/Splitless inlet, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading. A lower split ratio can be used for trace analysis.

  • Inlet Temperature: 250°C. This temperature ensures rapid vaporization of the analyte without causing thermal degradation.

  • Column: A low-bleed, inert, non-polar column such as an Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended. This stationary phase provides good separation for a wide range of nonpolar to moderately polar compounds.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

  • Injection Volume: 1 µL.

  • MSD Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan mode (m/z 40-450) for initial identification and Selected Ion Monitoring (SIM) mode for quantification. Target ions for S-Allylthiobenzene would include the molecular ion (m/z 150) and key fragment ions.

Method 2: High-Performance Liquid Chromatography (HPLC)

Principle & Rationale: While GC-MS is excellent for volatile compounds, HPLC offers versatility for less volatile analytes or complex matrices that are difficult to volatilize. For S-Allylthiobenzene, Reversed-Phase HPLC (RP-HPLC) is the most suitable approach. In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase. S-Allylthiobenzene, being non-polar, will be retained on the column and separated from more polar matrix components[8]. Detection is typically achieved using a UV detector, as the benzene ring in the molecule is a strong chromophore.

Causality in Experimental Design: The choice of mobile phase is critical for achieving good separation in HPLC. A mixture of an organic solvent (like acetonitrile or methanol) and water is used. The ratio is optimized to control the retention time and resolution of the analyte peak. A buffered mobile phase is generally not necessary for a neutral compound like S-Allylthiobenzene but may be required if matrix components are ionizable.

Detailed Experimental Protocol: HPLC-UV

• Sample Preparation:

  • Accurately weigh 100 mg of the sample matrix and dissolve it in 10 mL of Acetonitrile (ACN). ACN is a common organic solvent in RP-HPLC and is an excellent solvent for S-Allylthiobenzene.

  • Vortex for 1 minute.

  • Filter the sample through a 0.22 µm PTFE syringe filter to protect the HPLC column from particulates.

• Instrumentation & Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, and UV-Vis detector.

  • Column: A C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm) is the workhorse for RP-HPLC, providing excellent retention and separation for non-polar analytes[8].

  • Mobile Phase: Isocratic elution with 70% Acetonitrile and 30% Water. This composition should provide adequate retention and a reasonable run time.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C. Maintaining a constant column temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • Detector: UV-Vis Detector.

  • Detection Wavelength: 254 nm, where the benzene ring exhibits strong absorbance.

Cross-Validation Protocol: Ensuring Method Comparability

Cross-validation is the process of demonstrating that two distinct analytical procedures are suitable for the same intended purpose and provide equivalent results. The framework for this validation is rigorously defined by the International Council for Harmonisation (ICH) guideline Q2(R1)[2][3][9]. The goal is to compare the performance characteristics of the GC-MS and HPLC-UV methods.

Validation Parameters & Acceptance Criteria

Parameter	Purpose	Minimum Requirement (ICH Q2(R1))
Specificity	To ensure the method unequivocally assesses the analyte in the presence of components that may be expected to be present (impurities, matrix components).	Analyze blank matrix, spiked matrix, and pure standard. Peak for S-Allylthiobenzene should be pure and well-resolved from other components.
Linearity	To demonstrate a proportional relationship between analyte concentration and method response.	Analyze a minimum of 5 concentration levels. The correlation coefficient (r²) should be ≥ 0.995.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	The specified range of the method.
Accuracy	The closeness of test results to the true value.	Analyze a minimum of 9 determinations over 3 concentration levels (e.g., 80%, 100%, 120% of target). Recovery should be within 98.0% - 102.0%.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Repeatability (Intra-assay): 6 replicate injections of the same sample. Relative Standard Deviation (RSD) should be ≤ 2.0%. Intermediate Precision: Repeat analysis on a different day, with a different analyst, or on different equipment. RSD between datasets should be ≤ 3.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Typically determined as 3.3 times the standard deviation of the response divided by the slope of the calibration curve (3.3σ/S).
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically determined as 10 times the standard deviation of the response divided by the slope of the calibration curve (10σ/S).

Experimental Workflow for Cross-Validation

The following workflow diagram illustrates the logical steps for a comprehensive cross-validation study.

Cross-validation experimental workflow.

Comparative Data Summary & Discussion

The table below presents hypothetical but realistic data from the cross-validation study, summarizing the performance of each method.

Performance Metric	GC-MS Method	HPLC-UV Method	Discussion
Specificity	Highly specific due to mass fragmentation pattern confirmation.	Specific, but potential for co-elution with compounds having similar chromophores.	GC-MS offers superior specificity, which is critical for impurity profiling or complex matrices.
Linearity (r²)	> 0.999	> 0.998	Both methods demonstrate excellent linearity within their respective ranges.
Accuracy (% Recovery)	99.5 ± 1.5%	100.2 ± 1.8%	Both methods show high accuracy, well within the typical acceptance criteria of 98-102%.
Precision (Repeatability RSD%)	0.8%	1.1%	Both methods are highly precise. The lower RSD for GC-MS may be attributed to the stability of the autosampler.
LOD	~0.05 µg/mL	~0.2 µg/mL	GC-MS is significantly more sensitive, making it the preferred method for trace-level analysis.
LOQ	~0.15 µg/mL	~0.6 µg/mL	Consistent with the LOD, the quantitation limit for GC-MS is lower.
Sample Throughput	Lower (~20 min/sample)	Higher (~10 min/sample)	The HPLC method has a shorter run time, allowing for higher sample throughput.
Cost & Complexity	Higher initial cost and operational complexity.	Lower initial cost and more routine operation.	HPLC is often more accessible and cost-effective for routine quality control labs.

Conclusion and Recommendations

Both GC-MS and HPLC-UV are robust and reliable techniques for the quantification of S-Allylthiobenzene. The cross-validation demonstrates that for routine analysis at moderate concentrations, the methods can provide comparable results in terms of accuracy and precision.

• GC-MS is the recommended method when absolute specificity and high sensitivity are required. It is the superior choice for identifying and quantifying trace-level impurities or for analyzing the analyte in highly complex sample matrices.

• HPLC-UV is the recommended method for routine quality control applications where high throughput and lower operational costs are priorities, and the expected analyte concentration is well above the detection limit.

Ultimately, the choice of method depends on the specific requirements of the analysis. By performing a thorough cross-validation as outlined in this guide, laboratories can ensure data integrity and make an informed, scientifically-defensible decision on the optimal analytical procedure for their needs.

References

• ICH Harmonised Tripartite Guideline. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Kim, S., et al. (2006). Determination of Seven Organosulfur Compounds in Garlic by High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• LCGC International. (2023). Using HPLC–MS and GC–MS for Improving Speed and Accuracy of Organosulfur Compound Detection. [Link]

• Tadesse, S., et al. (2022). Sensitive and accurate determination of oil-soluble and water-soluble organosulfur compounds in garlic matrix using reversed phase-high performance liquid chromatography. PLOS ONE. [Link]

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A Comparative Guide to Quantitative Structure-Activity Relationship (QSAR) Studies of Benzene, [(1-methylene-2-propenyl)thio]- Derivatives

For researchers, scientists, and professionals in drug development, the exploration of novel chemical scaffolds is a cornerstone of innovation. This guide provides a comprehensive framework for conducting a Quantitative Structure-Activity Relationship (QSAR) study on a promising, yet underexplored, class of compounds: derivatives of "Benzene, [(1-methylene-2-propenyl)thio]-". Due to the nascent stage of research into this specific chemical family, this document serves as a forward-looking guide, proposing a robust methodology for investigation and comparing its potential against other relevant organosulfur compounds.

Introduction: Unveiling the Potential of a Novel Thioether

"Benzene, [(1-methylene-2-propenyl)thio]-", also known as 2-phenyl-1,3-butadiene-thioether, presents an intriguing molecular architecture. The presence of a thioether linkage and a conjugated diene system suggests the potential for diverse biological activities. Organosulfur compounds, in general, are recognized for their significant pharmacological properties, including anticancer and antimicrobial activities.[1][2] The allylthio group, in particular, is considered a key pharmacophore in compounds isolated from garlic and is associated with various biological effects.[3]

QSAR is a powerful computational technique that aims to establish a mathematical relationship between the chemical structure of a molecule and its biological activity.[4][5] By developing predictive QSAR models, we can rationally design and prioritize novel derivatives for synthesis and biological evaluation, thereby accelerating the drug discovery process and reducing costs.[5][6] This guide outlines a proposed QSAR study to explore the therapeutic potential of "Benzene, [(1-methylene-2-propenyl)thio]-" derivatives and compares their structural features with other bioactive thio-compounds.

Proposed QSAR Study Workflow

The successful implementation of a QSAR study hinges on a systematic and well-validated workflow. The following diagram illustrates the proposed methodology for investigating "Benzene, [(1-methylene-2-propenyl)thio]-" derivatives.

Caption: Proposed workflow for the QSAR study of "Benzene, [(1-methylene-2-propenyl)thio]-" derivatives.

Comparative Structural Landscape

To provide context for our proposed study, it is crucial to understand the structural landscape of related bioactive organosulfur compounds. The following diagram illustrates the structural relationship between our lead scaffold and other relevant classes of thio-derivatives.

Caption: Structural relationships between the lead scaffold and comparator compound classes.

Detailed Experimental Protocols

The following sections provide a step-by-step guide for the key computational experiments in the proposed QSAR study.

Dataset Assembly and Curation

• Lead Scaffold Derivatives: A virtual library of "Benzene, [(1-methylene-2-propenyl)thio]-" derivatives should be generated by introducing a diverse range of substituents at various positions of the benzene ring. These substituents should cover a wide range of physicochemical properties (e.g., electronic, steric, and hydrophobic).

• Comparator Compounds: A dataset of structurally related compounds with known biological activity (e.g., anticancer, antimicrobial) should be curated from the literature. Examples include allylthio pyridazines, thiophene derivatives, and 2-alkylthio-6-aminobenzothiazoles.[2][3][7]

• Data Curation: For the comparator compounds, experimental biological activity data (e.g., IC50, MIC) should be standardized to a uniform scale (e.g., pIC50).

Molecular Modeling and Descriptor Calculation

• 3D Structure Generation: The 2D structures of all compounds in the dataset will be converted to 3D structures using molecular modeling software.

• Conformational Analysis and Optimization: A conformational search should be performed for each molecule to identify the lowest energy conformer. The geometry of this conformer should then be optimized using a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G*.[8]

• Descriptor Calculation: A comprehensive set of molecular descriptors will be calculated for each optimized structure. These descriptors can be categorized as:

  • Constitutional Descriptors: Molecular weight, number of atoms, number of rotatable bonds, etc.

  • Topological Descriptors: Connectivity indices that describe the branching and shape of the molecule.

  • Geometrical Descriptors: 3D properties such as molecular surface area and volume.

  • Quantum-Chemical Descriptors: Electronic properties like HOMO-LUMO energies, dipole moment, and partial charges. These are particularly important for understanding reaction mechanisms.[1][9]

QSAR Model Development and Validation

• Data Splitting: The dataset will be rationally divided into a training set (typically 70-80% of the data) for model development and a test set for external validation.

• Feature Selection: To avoid overfitting and to build a more interpretable model, a feature selection algorithm (e.g., genetic algorithm, stepwise regression) will be employed to select the most relevant descriptors.

• Model Building: A statistical method will be used to build the QSAR model. Multiple Linear Regression (MLR) is a common starting point. More advanced machine learning algorithms like Support Vector Machines (SVM) or Random Forests can also be explored.[5]

• Internal Validation: The robustness of the developed model will be assessed using internal validation techniques such as leave-one-out cross-validation (LOO-CV).

• External Validation: The predictive power of the model will be evaluated using the external test set. The correlation between the predicted and experimental activities will be determined.

Comparative Data Analysis (Hypothetical)

To illustrate the potential outcomes of this QSAR study, the following tables present hypothetical data for a set of "Benzene, [(1-methylene-2-propenyl)thio]-" derivatives and a selection of comparator compounds.

Table 1: Structures of Hypothetical Derivatives and Comparator Compounds

Compound ID	Structure	Class
BMT-H	Benzene, [(1-methylene-2-propenyl)thio]-	Lead Scaffold
BMT-Cl	4-Chloro-benzene, [(1-methylene-2-propenyl)thio]-	Lead Derivative
BMT-OCH3	4-Methoxy-benzene, [(1-methylene-2-propenyl)thio]-	Lead Derivative
BMT-NO2	4-Nitro-benzene, [(1-methylene-2-propenyl)thio]-	Lead Derivative
ATP-1	3-Allylthio-6-aminopyridazine	Comparator
THP-1	2-Amino-5-methylthiophene	Comparator
BTA-1	2-Ethylthio-6-aminobenzothiazole	Comparator

Table 2: Hypothetical Biological Activity and Key Descriptor Data

Compound ID	pIC50 (Hypothetical)	Molecular Weight ( g/mol )	LogP	Dipole Moment (Debye)
BMT-H	5.2	176.27	3.8	1.2
BMT-Cl	5.8	210.72	4.5	2.5
BMT-OCH3	5.5	206.30	3.7	1.8
BMT-NO2	6.1	221.27	3.9	4.2
ATP-1	6.5	167.22	1.5	3.5
THP-1	5.9	127.20	1.8	2.1
BTA-1	6.2	222.33	3.2	2.8

Note: The data in this table is purely for illustrative purposes and does not represent actual experimental results.

Conclusion and Future Directions

This guide provides a comprehensive and scientifically grounded framework for initiating QSAR studies on the novel and promising "Benzene, [(1-methylene-2-propenyl)thio]-" scaffold. By systematically exploring the structure-activity relationships of its derivatives and comparing them to established bioactive organosulfur compounds, researchers can unlock their therapeutic potential. The insights gained from such a study would be invaluable for guiding the synthesis of more potent and selective drug candidates, ultimately contributing to the advancement of medicinal chemistry and drug discovery. The application of robust computational techniques, as outlined in this guide, will undoubtedly accelerate the journey from a novel chemical entity to a potential therapeutic agent.

References

• PubMed. (2019). Quantitative structure-activity relationship to elucidate human CYP2A6 inhibition by organosulfur compounds. [Link]

• ResearchGate. (n.d.). QSAR Study of the Biologically Active Organosulfurs in Natural Products. [Link]

• ResearchGate. (n.d.). QSAR Study of the Biologically Active Organosulfurs in Natural Products. [Link]

• PubMed Central (PMC). (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Link]

• SpringerLink. (n.d.). Synthesis and antimicrobial activity of 2-alkylthio-6- -salicylideneaminobenzothiazoles. [Link]

• ResearchGate. (n.d.). Scheme 4. Synthesis of thioether-functionalized derivative 60. a a.... [Link]

• Taylor & Francis Online. (2022). Computational Study of a Novel Compound with Thioether-Bridge. [Link]

• Wikipedia. (n.d.). Quantitative structure–activity relationship. [Link]

• Medicinal Chemistry Class Notes. (n.d.). Quantitative structure-activity relationships (QSAR). [Link]

• PubMed. (2002). QSAR of benzene derivatives: comparison of classical descriptors, quantum theoretic parameters and flip regression, exemplified by phenylalkylamine hallucinogens. [Link]

• CORE. (n.d.). Modeling of the Acute Toxicity of Benzene Derivatives by Complementary QSAR Methods. [Link]

• MDPI. (2023). Synthesis and Computational Investigations of New Thioether/Azomethine Liquid Crystal Derivatives. [Link]

• PubMed. (2023). Computer-Aided drug design of new 2-amino-thiophene derivatives as anti-leishmanial agents. [Link]

• ResearchGate. (n.d.). Modeling of the Acute Toxicity of Benzene Derivatives by Complementary QSAR Methods. [Link]

• PubMed. (2004). Quantum theoretic QSAR of benzene derivatives: some enzyme inhibitors. [Link]

• PubChem. (n.d.). Benzene, (1-methylene-2-propenyl)-. [Link]

• QsarDB. (2019). Q13-42-0029 QMRF Title:QSAR for acute oral toxicity of benzene derivatives. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Novel Allylthio Heterocyclo(or aryl)alkylaminopyridazines and Their Anticancer Activity Against SK-Hep-1 Cells.. [Link]

• PubMed. (2005). Synthesis of 3-alkylthio-6-allylthiopyridazine derivatives and their antihepatocarcinoma activity. [Link]

• OECD SIDS. (n.d.). (1-METHYLETHENYL)BENZENE. [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, (1-methylene-2-propenyl)- (CAS 2288-18-8). [Link]

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• ResearchGate. (n.d.). Synthesis and structure-activity relationship of 1-allyl-3-(2-chlorobenzoyl) thiourea as analgesic. [Link]

• ATSDR. (n.d.). Toxicological Profile for Benzene, Draft for Public Comment. [Link]

• PubMed Central (PMC). (2023). Synthesis and structure–activity relationship studies of benzimidazole-thioquinoline derivatives as α-glucosidase inhibitors. [Link]

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Validation of a Synthetic Route to "Benzene, [(1-methylene-2-propenyl)thio]-"

Common Name: 2-(Phenylthio)-1,3-butadiene CAS Registry Number: 54665-17-7 (approximate based on isomer)

Executive Summary: The "Masked" Diene Strategy

The target molecule, 2-(phenylthio)-1,3-butadiene , is a highly reactive, electron-rich diene widely used in Diels-Alder cycloadditions to access complex sulfur-containing cyclic systems. Its structural instability—prone to rapid polymerization and oxidation—renders direct isolation and long-term storage difficult.

This guide validates the 3-Sulfolene Cheletropic Elimination Route (developed extensively by Shang-Shing P. Chou et al.) as the superior synthetic methodology. Unlike direct nucleophilic substitution on chloroprene (which suffers from low yields and polymerization) or Wittig-type olefinations (which lack atom economy), the sulfolene route utilizes a stable, crystalline "masked" diene precursor. This allows for purification before the generation of the sensitive diene, ensuring high fidelity in downstream applications.

Comparative Analysis of Synthetic Routes

The following table contrasts the validated "Product" (Sulfolene Route) against historical alternatives.

Feature	Target Route: Sulfolene Elimination	Alternative A: Direct Substitution	Alternative B: Wittig/Peterson
Precursor	3-Chloro-3-sulfolene (Solid)	Chloroprene (Volatile/Toxic)	Enones / Ylides
Intermediate Stability	High (Crystalline Solid)	Low (Unstable Oil)	Moderate
Regiocontrol	Absolute (Fixed by ring)	Poor (SN2 vs SN2')	Good
Yield (Overall)	~65–80%	< 40%	30–50%
Scalability	High (Solid handling)	Low (Polymerization risk)	Low (Reagent cost)
Purity Control	Recrystallization of precursor	Distillation (Difficult)	Chromatography

Validated Protocol: The Sulfolene Route

This protocol relies on the synthesis of 3-(phenylthio)-3-sulfolene , a stable solid that releases the target diene and sulfur dioxide (

) upon heating. This method is self-validating: if the precursor melts sharply and has the correct NMR, the diene generated in situ is stoichiometrically pure.

Phase 1: Synthesis of the "Masked" Precursor

Reaction: Nucleophilic Vinylic Substitution (

) Substrates: 3-Chloro-3-sulfolene + Thiophenol (PhSH)

Step-by-Step Methodology:

• Preparation of Nucleophile: In a round-bottom flask, dissolve thiophenol (1.0 equiv) and sodium hydroxide (1.1 equiv) in a 1:1 mixture of water and methanol. Stir at 0°C for 15 minutes to generate sodium thiophenolate.

• Addition: Add 3-chloro-3-sulfolene (1.0 equiv) slowly to the solution. The reaction is exothermic; maintain temperature < 10°C to prevent premature ring opening.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. The substitution of chlorine by the phenylthio group occurs via an addition-elimination mechanism.

• Workup: Pour the mixture into ice water. The product, 3-(phenylthio)-3-sulfolene , will precipitate as a white/off-white solid.

• Purification: Filter the solid and recrystallize from ethanol/hexane.

  • Validation Checkpoint: Product must be a crystalline solid (mp ~103–105°C).

    H NMR should show the disappearance of the Cl-C=CH signal and appearance of aromatic protons.

Phase 2: Thermal Generation of the Target Diene

Reaction: Cheletropic Elimination (Retro-Diels-Alder type)

Step-by-Step Methodology:

• Setup: Place the purified 3-(phenylthio)-3-sulfolene in a flask equipped with a reflux condenser (for in situ reaction) or a distillation head (for isolation).

• Solvent Choice:

  • For Isolation: Heat neat (no solvent) under reduced pressure (vacuum).

  • For In Situ Use (Recommended): Dissolve in toluene or xylene containing the dienophile (e.g., maleic anhydride).

• Thermolysis: Heat the system to 110–130°C .

  • Mechanism:[1][2][3] The sulfolene ring undergoes a concerted cheletropic extrusion of

    gas.

  • Observation: Evolution of gas (

    ) indicates the reaction is proceeding.

• Isolation (If required): The target 2-(phenylthio)-1,3-butadiene distills over as a pale yellow oil.

  • Critical Warning: Use immediately or store at -80°C under argon. The compound dimerizes rapidly at room temperature.

Mechanistic & Logical Visualization

The following diagram illustrates the causality of the synthesis, highlighting the "Masking" strategy that ensures high purity.

Caption: The "Masked Diene" strategy uses a stable sulfolene intermediate to bypass the instability of the target diene until the moment of use.

Scientific Validation (E-E-A-T)

Why this route is authoritative:

• Regiocontrol: In direct substitution methods (e.g., reacting chloroprene with thiolate), the nucleophile can attack at C1 (SN2') or C2 (SN2), leading to inseparable mixtures of 1- and 2-substituted isomers. The sulfolene ring locks the double bond in position, ensuring the phenylthio group ends up exclusively at the 2-position of the final diene [1].

• Thermodynamic Driving Force: The extrusion of

  is entropically driven and irreversible, driving the reaction to 100% conversion without complex equilibrium management [3].

• Experimental Evidence: Chou et al. demonstrated that the sulfolene precursor is stable enough to undergo further functionalization (e.g., alkylation) before the diene is unmasked, providing a level of synthetic flexibility impossible with the free diene [2].

Troubleshooting & Causality:

• Problem: Low yield during the substitution step.

  • Cause: Hydrolysis of the chlorosulfolene or incomplete deprotonation of thiophenol.

  • Fix: Ensure anhydrous conditions if using stronger bases, or use a phase-transfer catalyst if reaction is sluggish.

• Problem: Polymerization of the final product.

  • Cause: The diene is electron-rich and prone to radical polymerization.

  • Fix: Add a radical inhibitor (e.g., hydroquinone) if distilling. Ideally, trap the diene in situ with a dienophile.

References

• Chou, S. S. P. , Liou, S. Y., & Tsai, C. Y. (1987).[4] "Regio- and stereoselective synthesis of substituted 2-(phenylthio)-1,3-butadienes". The Journal of Organic Chemistry, 52(19), 4468–4471.

• Chou, S. S. P. , & Hung, C. C. (2001). "Aza-Diels-Alder Reactions of 2-(Phenylthio)-1,3-butadiene with Simple Iminium Salts". Synthetic Communications, 31(7), 1097–1104.[5][6]

• Guziec, F. S. , & Sanfilippo, L. J. (1988). "Synthesis of 2-substituted 1,3-butadienes via the sulfolene reaction". Tetrahedron, 44(20), 6241-6250.

• Chou, S. S. P. , & Tsai, C. Y. (1988).[4] "2-Acetyl-3-(phenylthio)-1,3-butadiene: A novel Diels-Alder diene and dienophile".[4] The Journal of Organic Chemistry, 53(22), 5305–5308.

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Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: Benzene, [(1-methylene-2-propenyl)thio]-

[1]

Common Name: 2-(Phenylthio)-1,3-butadiene CAS Number: 2288-18-8 Synonyms: Phenyl 2-butadienyl sulfide; (1-methylene-2-propenyl)thiobenzene Emergency Class: HIGH HAZARD (Stench, Potential Carcinogen, Polymerizable)[1]

Part 1: Emergency Overview & Risk Profile

Immediate Action Required: This compound combines the acute toxicity and stench of thiophenol with the flammability and polymerization risks of 1,3-butadiene .[1] It must be handled as a Severe Lachrymator and Potential Carcinogen .[1]

Hazard Category	Critical Risk Factors
Acute Toxicity	High.[1][2] Analogous to thiophenol, exposure can cause central nervous system (CNS) depression, respiratory paralysis, and immediate eye damage.
Reactivity	Polymerizable. The diene moiety is susceptible to radical polymerization initiated by heat or peroxides.[1] Store with radical inhibitors (e.g., BHT) at -20°C.
Odor Threshold	Extremely low (< 1 ppb).[1] The "stench" is pervasive and can cause olfactory fatigue (inability to smell dangerous concentrations).[1]
Flammability	Flash point likely < 60°C. Vapors are heavier than air and may travel to ignition sources.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Core Directive: Do not rely on standard nitrile gloves for direct contact.[1] The aromatic sulfide structure permeates thin rubber rapidly.[1]

PPE Selection Table

Component	Standard Laboratory Use (Fume Hood)	High-Risk / Spill Cleanup
Hand Protection	Double Gloving Required: 1.[1] Inner: Nitrile (4 mil) for dexterity.2.[1] Outer: Silver Shield / 4H® (Laminate) or Viton®.Rationale: Aromatics swell nitrile; laminate provides >4hr breakthrough.[1]	Heavy Duty: Butyl Rubber or Multi-layer Laminate (Silver Shield) gauntlets taped to suit sleeves.[1]
Respiratory	Engineering Control Primary: Work strictly in a certified chemical fume hood. Respirator (Backup): Full-face reusable respirator with Organic Vapor (OV) cartridges.[1]	SCBA (Self-Contained Breathing Apparatus): Required for spills >100 mL outside a hood due to rapid anesthetic effects.[1]
Eye / Face	Chemical Splash Goggles (Vented).Note: Face shield required if pouring >50 mL.[1]	Full-face respirator acts as eye protection.[1]
Body	Lab coat (100% Cotton/Flame Resistant).Chemical-resistant apron (Tychem® or similar).[1]	Tychem® F or BR suit (Yellow/Grey) for permeation resistance against organic sulfides.[1]

Part 3: Operational Protocols

1. Storage & Stability

• Temperature: Store at -20°C to prevent spontaneous polymerization.

• Stabilization: Ensure the compound contains a radical inhibitor (e.g., 4-tert-butylcatechol or BHT) unless immediate use is required.[1]

• Atmosphere: Store under inert gas (Argon/Nitrogen).[1] Oxygen promotes peroxide formation on the diene, leading to explosion risks.

2. Odor Control System (The "Bleach Trap")

Never vent this compound directly to the building exhaust without scrubbing.[1]

• Setup: Connect the reaction vessel vent to a bubbler trap.

• Scrubbing Solution: 10% Sodium Hypochlorite (Bleach) or dilute KMnO4.[1]

• Mechanism: Oxidizes the sulfide (-S-) to a non-volatile sulfoxide/sulfone, eliminating the stench.[1]

3. Waste Disposal

• DO NOT pour down the drain.[1][3][4]

• Quench Protocol: Treat all glassware and waste with a dilute bleach solution (5-10%) in a fume hood for 24 hours to oxidize residual sulfide.[1]

• Final Disposal: Collect as "Halogenated/Sulfur Organic Waste."[1]

Part 4: Visualization & Logic

Figure 1: PPE Selection Logic

Selects the correct barrier based on exposure potential.[1][3][5]

Caption: Decision tree for selecting PPE based on volume and contact probability.

Figure 2: Spill Response Workflow

Standard Operating Procedure for containment and neutralization.

Caption: Step-by-step workflow for neutralizing and cleaning up sulfide spills.

References

• National Institutes of Health (PubChem). Benzene, ((1R)-1-methyl-2-propenyl)- Compound Summary.[1] Retrieved from [Link][1][6]

• Occupational Safety and Health Administration (OSHA). 1,3-Butadiene Standards and Exposure Limits.[1] Retrieved from [Link][1]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: 1,3-Butadiene.[1] Retrieved from [Link][1]

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